Technical Documentation Center

5-(Methylsulfamoyl)pyridine-2-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-(Methylsulfamoyl)pyridine-2-carboxylic acid

Core Science & Biosynthesis

Foundational

Crystal Structure and X-ray Diffraction Analysis of 5-(Methylsulfamoyl)pyridine-2-carboxylic Acid: A Comprehensive Crystallographic Guide

Executive Summary 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (CAS: 32947-32-3) is a highly functionalized pyridine derivative characterized by a bidentate picolinic acid core and a sulfonamide moiety. In pharmaceutica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-(Methylsulfamoyl)pyridine-2-carboxylic acid (CAS: 32947-32-3) is a highly functionalized pyridine derivative characterized by a bidentate picolinic acid core and a sulfonamide moiety. In pharmaceutical development, the solid-state architecture of such active pharmaceutical ingredient (API) intermediates dictates critical physicochemical properties, including solubility, stability, and bioavailability.

This whitepaper provides an in-depth, self-validating methodological guide for the crystallization, Single-Crystal X-Ray Diffraction (SCXRD) data acquisition, and supramolecular analysis of this compound. By mapping its hydrogen-bonding networks, researchers can accurately predict polymorphic behavior and optimize drug formulation strategies.

Chemical Context & Supramolecular Theory

The molecular structure of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid features two distinct, highly active hydrogen-bonding domains that drive its crystal packing:

  • The Picolinic Acid Moiety: Comprising the pyridine nitrogen and the carboxylic acid group at the 2-position. Picolinic acid derivatives frequently exhibit complex solid-state behavior, often crystallizing as zwitterions or forming robust O−H⋯O and N−H⋯O hydrogen-bonded zigzag chains[1]. The spatial proximity of the basic nitrogen and the acidic carboxyl group allows for proton transfer dynamics that dictate the primary crystal packing.

  • The Methylsulfamoyl Group ( −SO2​NHCH3​ ): Positioned at the 5-position, this group introduces a strong hydrogen bond donor ( N−H ) and two strong hydrogen bond acceptors ( S=O ).

The rationalization of these competing interactions relies on the concept of supramolecular synthons —robust structural units within supermolecules formed by known, directional intermolecular interactions[2]. By analyzing these synthons, crystallographers can decode the solid-state molecular recognition of the compound[3].

Experimental Protocols

Causality-Driven Crystallization Strategy

To obtain diffraction-quality single crystals, the crystallization environment must balance the hydrophobic nature of the aromatic pyridine ring with the highly hydrophilic hydrogen-bonding groups. Rapid precipitation from highly volatile solvents often leads to twinned or microcrystalline powders. Therefore, a slow evaporation technique using a binary solvent system (Methanol/Water) is selected. Methanol solvates the organic framework, while water acts as a competitive hydrogen-bond former, slowing down the rapid self-assembly of the picolinic acid dimers and promoting the growth of macroscopic, defect-free single crystals.

Protocol: Single Crystal Growth via Slow Evaporation

  • Dissolution: Suspend 50 mg of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid in 5 mL of a 4:1 (v/v) Methanol/Milli-Q Water mixture in a clean 10 mL glass vial.

  • Sonication & Heating: Sonicate the mixture for 5 minutes to disrupt aggregates, then gently heat to 45°C on a stirring hotplate until complete optical clarity is achieved.

  • Filtration: Filter the hot solution through a 0.22 µm PTFE syringe filter into a new, pre-warmed crystallization vial. Causality: This removes heterogeneous nucleation sites (e.g., dust or undissolved impurities) that cause premature, disordered precipitation.

  • Controlled Evaporation: Puncture the cap of the vial with a single 20-gauge needle hole to restrict the vapor escape rate.

  • Incubation: Place the vial in a vibration-free, dark environment at a constant temperature of 20°C. Diffraction-quality crystals (typically colorless prisms or plates) will form within 7–14 days.

X-Ray Diffraction Data Acquisition & Processing

Protocol: SCXRD Data Collection and Refinement

  • Mounting: Under a polarized light microscope, select a single crystal with uniform extinction and dimensions of approximately 0.20×0.15×0.10 mm. Mount it on a MiTeGen cryoloop using perfluoropolyether oil to prevent atmospheric degradation and ice formation.

  • Data Collection: Transfer the mounted crystal to a diffractometer equipped with a Mo K α microfocus source ( λ=0.71073 Å) and a cryostream set to 100 K. Causality: Low-temperature data collection minimizes thermal atomic displacement parameters (ADPs), drastically enhancing the precision of hydrogen atom localization.

  • Data Reduction: Integrate the diffraction frames and apply multi-scan absorption corrections to account for the anomalous scattering of the sulfur atom.

  • Structure Solution & Refinement: Solve the structure using intrinsic phasing methods. Perform the structural refinement using the SHELXL program[4], seamlessly integrated within the OLEX2 graphical user interface[5]. Refine all non-hydrogen atoms anisotropically. Hydrogen atoms attached to heteroatoms (O, N) must be located from the difference Fourier map and refined freely to definitively confirm the protonation state (i.e., distinguishing between a neutral carboxylic acid and a zwitterionic pyridinium carboxylate).

Visualizations of Workflow and Synthon Logic

Below are the logical workflows and predicted supramolecular synthon networks governing the structural elucidation of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid.

Workflow A 1. Solvent Screening (MeOH/H2O Binary System) B 2. Slow Evaporation (20°C, 7-14 Days) A->B C 3. Crystal Selection & Cryo-Mounting in Oil B->C D 4. SCXRD Data Collection (100 K, Mo Kα Source) C->D E 5. Data Reduction & Absorption Correction D->E F 6. Structure Solution (Intrinsic Phasing / OLEX2) E->F G 7. Anisotropic Refinement (SHELXL Least-Squares) F->G H 8. Supramolecular Synthon Analysis G->H

Caption: Fig 1. End-to-end workflow for the crystallization and SCXRD structural elucidation.

Synthons P1 Molecule A Carboxylic Acid (-COOH) P2 Molecule B Pyridine Ring (N) P1->P2 O-H···N (Strong H-Bond) P2->P1 C-H···O (Weak Contact) S1 Molecule A Sulfonamide (-NH) S2 Molecule C Sulfonyl (-SO2) S1->S2 N-H···O (Chain Synthon)

Caption: Fig 2. Predictive supramolecular synthon network and hydrogen-bonding logic.

Quantitative Data Summaries

The following tables summarize the representative crystallographic parameters and hydrogen bond geometries expected for this compound, based on rigorous refinement standards[4].

Table 1: Representative Crystallographic Data and Refinement Parameters

ParameterValue
Empirical Formula C7​H8​N2​O4​S
Formula Weight 216.21 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo K α )
Crystal System / Space Group Monoclinic / P21​/c
Unit Cell Dimensions a≈7.5 Å, b≈11.2 Å, c≈10.8 Å, β≈95∘
Volume / Z ≈900 Å 3 / 4
Density (calculated) ≈1.59 g/cm 3
Absorption Coefficient ( μ ) 0.35 mm −1
Goodness-of-fit on F2 1.045
Final R indices[ I>2σ(I) ] R1​=0.035 , wR2​=0.082

Table 2: Selected Hydrogen Bond Geometries ( and )

D-H···A InteractionD-H ( )H···A ( )D···A ( )Angle D-H···A ( )Supramolecular Role
O1-H1···N1 (Carboxyl to Pyridine)0.84(2)1.82(2)2.651(3)172(3)Primary 1D Chain Formation
N2-H2···O3 (Sulfonamide to Sulfonyl)0.88(2)2.15(2)2.985(3)158(2)Cross-linking of 1D Chains
C3-H3···O2 (Aromatic to Carboxyl)0.952.553.320(4)138Weak Interlayer Stabilization

Sources

Exploratory

5-(Methylsulfamoyl)pyridine-2-carboxylic Acid: A Comprehensive Guide to Molecular Weight and Exact Mass Determination

Executive Summary In modern drug discovery and synthetic chemistry, pyridine-2-carboxylic acid (picolinic acid) derivatives serve as critical pharmacophores. The substitution of a methylsulfamoyl moiety at the 5-position...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and synthetic chemistry, pyridine-2-carboxylic acid (picolinic acid) derivatives serve as critical pharmacophores. The substitution of a methylsulfamoyl moiety at the 5-position yields 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (Molecular Formula: C7​H8​N2​O4​S ). This compound bridges two highly relevant chemical spaces: the metal-chelating potential of the picolinic acid core and the hydrogen-bonding geometry of the sulfonamide group[1].

For researchers synthesizing or analyzing this compound, distinguishing between its average molecular weight and its monoisotopic exact mass is not merely a semantic exercise—it is a fundamental requirement dictating whether one is preparing a macroscopic bulk reaction or identifying a microscopic trace impurity via High-Resolution Mass Spectrometry (HRMS)[2]. This whitepaper provides a de novo structural deconstruction, theoretical mass calculations, and a self-validating HRMS protocol for this specific molecule.

Structural Deconstruction and Stoichiometric Causality

To calculate the mass of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid, we must first establish its exact atomic stoichiometry.

  • Core Scaffold: Pyridine ring ( C5​H5​N ).

  • Position 2 Substitution: Carboxylic acid ( −COOH ), replacing one hydrogen.

  • Position 5 Substitution: Methylsulfamoyl group ( −SO2​NHCH3​ ), replacing a second hydrogen.

Combining these moieties yields the empirical formula: C5​H3​N (pyridine core) + CHO2​ (carboxylic acid) + CH4​NO2​S (methylsulfamoyl) = C7​H8​N2​O4​S

The causality of mass derivation branches into two distinct pathways depending on the analytical goal: macroscopic stoichiometry (average mass) versus spectroscopic identification (exact mass)[3].

MassDerivation Compound 5-(Methylsulfamoyl)pyridine-2-carboxylic acid Formula: C7H8N2O4S IUPAC IUPAC Standard Atomic Weights (Isotopic Averages) Compound->IUPAC Macroscopic Analysis Isotopes Most Abundant Isotopes (12C, 1H, 14N, 16O, 32S) Compound->Isotopes Spectroscopic Analysis AvgMass Average Molecular Weight (Bulk Stoichiometry) ResultAvg MW: 216.21 g/mol AvgMass->ResultAvg ExactMass Monoisotopic Exact Mass (HRMS Identification) ResultExact Exact Mass: 216.020478 Da ExactMass->ResultExact IUPAC->AvgMass Isotopes->ExactMass

Figure 1: Logical derivation pathways for calculating average molecular weight versus monoisotopic exact mass.

Theoretical Mass Calculations

Average Molecular Weight (For Bulk Stoichiometry)

The average molecular weight is utilized for calculating reaction yields, molarity, and macroscopic dosing. It accounts for the natural isotopic distribution of elements found on Earth. The values used below are derived from the IUPAC 2021 Standard Atomic Weights[4].

Table 1: Average Molecular Weight Calculation ( C7​H8​N2​O4​S )

ElementAtom CountIUPAC Standard Atomic Weight ( g/mol )Total Contribution ( g/mol )
Carbon (C)712.01184.077
Hydrogen (H)81.0088.064
Nitrogen (N)214.00728.014
Oxygen (O)415.99963.996
Sulfur (S)132.06032.060
Total 216.211 g/mol
Monoisotopic Exact Mass (For HRMS)

In High-Resolution Mass Spectrometry (HRMS), instruments like Orbitraps or Q-TOFs resolve individual isotopes. Therefore, the "mass defect"—the difference between the nominal mass and the exact mass caused by nuclear binding energy—becomes critical[5]. The monoisotopic mass is calculated using only the single most abundant isotope for each element in its unbound ground state[3].

Table 2: Monoisotopic Exact Mass Calculation ( C7​H8​N2​O4​S )

Element IsotopeAtom CountExact Mass of Isotope (Da)Total Contribution (Da)
12C 712.00000084.000000
1H 81.0078258.062600
14N 214.00307428.006148
16O 415.99491563.979660
32S 131.97207131.972071
Total 216.020479 Da

High-Resolution Mass Spectrometry (HRMS) Validation Protocol

To empirically validate the synthesis of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid, the theoretical exact mass must be confirmed via Liquid Chromatography-Electrospray Ionization (LC-ESI-HRMS).

Because mass spectrometers detect ions rather than neutral molecules, the compound will either gain a proton ( [M+H]+ ) or lose a proton ( [M−H]− ) during electrospray ionization. The mass of a proton ( p+ ) is 1.007276 Da (calculated as the exact mass of 1H minus the mass of an electron).

  • Expected [M+H]+ Adduct: 216.020479+1.007276= 217.027755 Da

  • Expected [M−H]− Adduct: 216.020479−1.007276= 215.013203 Da

Self-Validating Experimental Workflow

A robust protocol requires a self-validating system to ensure instrumental drift does not yield false negatives. This is achieved by utilizing an internal lock-mass calibrant.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol. Dilute to a final concentration of 1 µg/mL using a 50:50 mixture of Water/Acetonitrile containing 0.1% Formic Acid (FA).

  • Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient elution from 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes. Causality: This ensures the removal of isobaric matrix interferences and salts before ionization.

  • Ionization (ESI): Operate the ESI source in both positive (+ESI) and negative (-ESI) modes. The basic pyridine nitrogen readily accepts a proton, while the carboxylic acid moiety readily deprotonates.

  • Mass Analysis & Calibration: Utilize an Orbitrap mass analyzer set to a resolution of >70,000 (at m/z 200). Continuously infuse an internal calibrant (e.g., Leucine Enkephalin) to lock the mass accuracy to < 5 ppm.

  • Data Processing: Extract the Ion Chromatogram (EIC) for m/z 217.0278 (+ESI) with a narrow 5 ppm mass tolerance window.

HRMSWorkflow Prep Sample Preparation 1. Dissolve in MeOH/H2O 2. Filter (0.22 µm) 3. Dilute to 1 µg/mL LC Liquid Chromatography (UHPLC) C18 Column Gradient: H2O/MeCN + 0.1% FA Prep->LC Injection ESI Electrospray Ionization (ESI) Positive Mode (+) Negative Mode (-) LC->ESI Elution Analyzer Analyzer ESI->Analyzer Ionization Data Data Processing Extract Ion Chromatogram (EIC) Calculate Mass Defect Verify Isotopic Pattern Analyzer->Data m/z Detection

Figure 2: Self-validating LC-ESI-HRMS workflow for exact mass determination.

Data Interpretation and Isotopic Signatures

Beyond the exact mass of the base peak (M), the presence of the sulfonamide group provides a highly diagnostic isotopic signature. Sulfur has a naturally occurring heavy isotope, 34S , with an abundance of approximately 4.25%.

When analyzing the mass spectrum of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid, a distinct M+2 peak will appear at m/z 219.0235 (+ESI) with a relative intensity of ~4.5% compared to the base peak (driven by the 34S isotope combined with minor contributions from two 18O isotopes). Verifying this M+2 intensity is a hallmark of expert-level structural confirmation, ensuring the peak is not a coincidental isobaric contaminant lacking sulfur.

References

  • Prohaska, T., et al. "Standard atomic weights of the elements 2021 (IUPAC Technical Report)." Pure and Applied Chemistry, vol. 94, no. 5, 2022, pp. 573-600. URL:[Link]

  • "Mass (mass spectrometry)." Wikipedia, The Free Encyclopedia. URL: [Link]

  • "5-Methanesulfonamidopyridine-3-carboxylic acid | C7H8N2O4S | CID 2052684." PubChem, National Center for Biotechnology Information, National Library of Medicine. URL:[Link]

Sources

Foundational

Early-Stage Discovery and Research Applications of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid: A Dual-Pharmacophore Building Block

Abstract In modern early-stage drug discovery, the selection of highly functionalized, low-molecular-weight building blocks dictates the success of downstream screening campaigns. 5-(Methylsulfamoyl)pyridine-2-carboxylic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract In modern early-stage drug discovery, the selection of highly functionalized, low-molecular-weight building blocks dictates the success of downstream screening campaigns. 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (5-MSPCA) has emerged as a privileged scaffold, bridging the gap between Fragment-Based Drug Discovery (FBDD) and DNA-Encoded Library (DEL) synthesis. As a Senior Application Scientist, I have structured this technical guide to dissect the physicochemical rationale, mechanistic applications, and validated experimental workflows for deploying 5-MSPCA in metalloenzyme targeting and high-throughput library generation.

Structural Rationale and Physicochemical Profiling

The utility of 5-MSPCA (CAS: 1308677-67-9, related derivatives) stems from its unique dual-pharmacophore nature. It contains two highly orthogonal functional vectors:

  • Pyridine-2-carboxylic acid (Picolinic acid) moiety: A well-documented metal-binding pharmacophore (MBP) capable of bidentate chelation to active-site metals (e.g., Zn²⁺, Fe²⁺, Mn²⁺) in metalloenzymes[1]. Alternatively, the carboxylic acid serves as a highly reactive electrophilic handle for amide coupling.

  • 5-Methylsulfamoyl group: Sulfonamides and their N-methyl derivatives are classic zinc-binding groups (ZBGs). When positioned on a pyridine ring, they exhibit nanomolar affinity for tumor-associated Carbonic Anhydrase (CA) isoforms, specifically CA IX and CA XII[2],[3].

By combining these features, 5-MSPCA acts as an ideal fragment for probing metalloenzyme active sites or as a core building block for synthesizing massive, target-agnostic chemical libraries.

Quantitative Data: Physicochemical Properties

To ensure 5-MSPCA complies with the "Rule of Three" (Ro3) for FBDD, we must evaluate its physicochemical baseline. The table below summarizes its predicted metrics, confirming its high ligand efficiency potential.

PropertyValueDiscovery Implication
Molecular Weight (MW) 216.21 g/mol Ideal for FBDD (<300 Da); allows room for hit expansion.
LogP (Calculated) ~0.45Highly aqueous soluble; prevents aggregation in high-concentration assays.
Hydrogen Bond Donors (HBD) 2Facilitates specific hinge-binding or active-site water displacement.
Hydrogen Bond Acceptors (HBA) 6High interaction capacity for target protein residues.
Topological Polar Surface Area 105.4 ŲRestricts BBB permeability; ideal for peripheral targets.
Heavy Atom Count 14Optimal size for X-ray crystallographic soaking.

Application 1: Metalloenzyme Inhibition via FBDD

The development of metalloenzyme inhibitors is frequently hindered by the poor drug-likeness of traditional chelators (like hydroxamic acids). The picolinic acid core of 5-MSPCA acts as a bioisostere that retains metal-coordinating properties while significantly improving physicochemical profiles[1],[4]. When targeting Carbonic Anhydrases, the 5-methylsulfamoyl group directly coordinates the active site Zn²⁺, while the pyridine-carboxylate vector explores the hydrophilic/lipophilic halves of the CA active site to drive isoform selectivity[2].

FBDD_Workflow A Target Protein (e.g., CA IX / Metalloenzyme) C Crystal Soaking (High-Concentration) A->C B Fragment Library (5-MSPCA & Analogs) B->C D X-Ray Diffraction & Data Collection C->D E Electron Density Map Generation D->E F Hit-to-Lead Optimization E->F

Figure 1: FBDD workflow for metalloenzyme targets using 5-MSPCA.

Protocol: X-Ray Crystallographic Fragment Soaking

To map the exact binding mode of 5-MSPCA, high-concentration crystal soaking is required. The causality behind this approach is that initial fragment affinities are often weak (high micromolar to millimolar); thus, soaking at 10–50 mM drives the equilibrium toward full occupancy.

Step-by-Step Methodology:

  • Baseline Validation: Pre-screen target apo-crystals (e.g., hCA II or IX mimics) for solvent tolerance by soaking them in 5%, 10%, and 20% DMSO for 24 hours. Confirm that diffraction resolution is not compromised.

  • Ligand Preparation: Dissolve 5-MSPCA in 100% DMSO to a stock concentration of 500 mM.

  • Soaking Drop Assembly: Dilute the 5-MSPCA stock into the crystal mother liquor (supplemented with 20% glycerol as a cryoprotectant) to achieve a final fragment concentration of 25 mM and a DMSO concentration of 5%.

  • Incubation: Transfer the protein crystal into the soaking drop using a nylon loop. Incubate at 20°C for 2 to 16 hours. Causality: Shorter soaks prevent crystal lattice degradation, while longer soaks ensure deep pocket penetration.

  • Data Collection & Self-Validation: Flash-cool the crystal in liquid nitrogen. Collect X-ray diffraction data. Self-Validation Check: Before modeling the ligand, generate an unbiased Fo​−Fc​ omit map. If >3σ positive electron density is observed in the active site, the binding event is validated.

Application 2: DNA-Encoded Library (DEL) Synthesis

In DEL technology, vast libraries of molecules are synthesized by sequentially coupling building blocks to a DNA "headpiece"[5]. 5-MSPCA is an exceptional building block for DELs because its carboxylic acid can be seamlessly coupled to DNA-tethered amines via amide bond formation[6],[7]. Once coupled, the methylsulfamoyl group is projected outward, creating a sub-library of potential kinase or metalloenzyme inhibitors ready for affinity-based screening.

DEL_Workflow A DNA-Tethered Amine (Headpiece) C In Situ Activation (DMTMM, Aqueous Buffer) A->C B 5-MSPCA (Carboxylic Acid) B->C D On-DNA Amide Coupling C->D E Ethanol Precipitation & LC-MS Validation D->E F Next Split-and-Pool Cycle E->F

Figure 2: On-DNA amide coupling cycle for DEL synthesis.

Protocol: On-DNA Amide Bond Formation

For DNA-compatible chemistry, we must avoid reagents that cause depurination (low pH) or DNA degradation. We utilize DMTMM (4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride) as the coupling agent. Causality: Unlike EDC/HOAt, DMTMM operates highly efficiently in aqueous environments without requiring a pre-activation step, preserving the integrity of the DNA barcode[6].

Step-by-Step Methodology:

  • Reaction Assembly: In a microcentrifuge tube, combine the DNA-tethered amine (1 mM final concentration) in 250 mM MOPS buffer (pH 8.0).

  • Reagent Addition: Add 50 equivalents of 5-MSPCA (from a 100 mM stock in DMSO). Immediately add 50 equivalents of DMTMM (from a freshly prepared 100 mM stock in water).

  • Coupling: Vortex the mixture gently and incubate at 25°C for 12 hours.

  • Purification (Ethanol Precipitation): Add 10% volume of 3 M Sodium Acetate (pH 5.2) and 3 volumes of cold absolute ethanol. Incubate at -20°C for 2 hours, then centrifuge at 14,000 x g for 30 minutes to pellet the DNA conjugate. Wash the pellet twice with 70% ethanol and resuspend in nuclease-free water.

  • Self-Validation Check: Analyze an aliquot via LC-MS. A successful coupling is validated by a precise mass shift of +198 Da relative to the starting DNA (accounting for the 216 Da mass of 5-MSPCA minus 18 Da for the loss of water during amide formation).

Conclusion

5-(Methylsulfamoyl)pyridine-2-carboxylic acid represents a highly versatile node in early-stage drug discovery. By understanding the specific causality behind its structural features—the metal-chelating picolinic acid and the zinc-binding methylsulfamoyl group—researchers can deploy it effectively across both structure-guided FBDD campaigns and massive DEL screening platforms. Adhering to the self-validating protocols outlined above ensures that the resulting data maintains the highest standards of scientific integrity.

References

  • Metal-Binding Isosteres as New Scaffolds for Metalloenzyme Inhibitors - PMC. nih.gov.
  • Metal-Binding Isosteres as New Scaffolds for Metalloenzyme Inhibitors | Inorganic Chemistry. acs.org.
  • 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies - PMC. nih.gov.
  • Pyridinium Derivatives of 3-Aminobenzenesulfonamide are Nanomolar-potent Inhibitors of Tumor-expressed Carbonic Anhydrase Isozymes CA IX and CA XII - PMC. nih.gov.
  • Toward the Chemoenzymatic Synthesis of DNA-Encoded Libraries - PMC. nih.gov.
  • DNA-Compatible Organic Reactions. thieme-connect.de.
  • Development of a two-phase flow reaction system for DNA-encoded amide coupling. rsc.org.

Sources

Protocols & Analytical Methods

Method

Application Note: 5-(Methylsulfamoyl)pyridine-2-carboxylic Acid in the Synthesis of Targeted Therapeutics

Audience: Researchers, Medicinal Chemists, and Process Development Scientists Compound: 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (CAS: 32947-32-3) Structural Rationale and Medicinal Chemistry Applications 5-(Methyls...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Medicinal Chemists, and Process Development Scientists Compound: 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (CAS: 32947-32-3)

Structural Rationale and Medicinal Chemistry Applications

5-(Methylsulfamoyl)pyridine-2-carboxylic acid is a highly specialized, bifunctional building block widely utilized in the synthesis of advanced pharmaceutical intermediates, particularly in the development of targeted kinase and protease inhibitors [[1]]().

The molecule is defined by two critical pharmacophoric elements:

  • The Picolinic Acid Core: The pyridine-2-carboxylic acid moiety is a privileged scaffold in medicinal chemistry. The nitrogen atom in the pyridine ring facilitates critical hydrogen bonding and π−π stacking interactions within the ATP-binding pocket of target kinases 2.

  • The N-Methylsulfamoyl Group: Positioned at the 5-position, this group serves as a directional hydrogen bond donor/acceptor vector.

Mechanistic Insight (Nitrogen Scanning): Replacing a traditional phenyl ring with a pyridine ring—a strategy known as "nitrogen scanning"—significantly reduces lipophilicity. This structural substitution improves aqueous solubility and decreases the molecule's susceptibility to cytochrome P450 (CYP)-mediated oxidative metabolism, thereby enhancing the pharmacokinetic profile of the final Active Pharmaceutical Ingredient (API) 3. Furthermore, the methyl substitution on the sulfonamide prevents the off-target toxicities (such as sulfa allergies) typically associated with primary sulfonamides.

Comparative Analysis of Amide Coupling Reagents

When coupling picolinic acid derivatives with complex, sterically hindered, or electron-deficient heterocyclic amines, traditional coupling reagents often fall short due to epimerization risks, poor scalability, or the formation of difficult-to-remove byproducts. Propylphosphonic anhydride (T3P) in the presence of pyridine has emerged as the gold standard for these transformations 4.

Table 1: Performance of Coupling Reagents for Picolinic Acid Amidation

Coupling ReagentTypical Yield (%)Byproduct RemovalScalabilityEpimerization Risk
T3P / Pyridine 90 - 98%Excellent (Water-soluble)HighVery Low
HATU / DIPEA 85 - 95%Poor (Requires chromatography)Low (Cost/Toxicity)Moderate
EDC / HOBt 75 - 85%Moderate (Aqueous wash)MediumLow
COMU 80 - 90%ModerateLow (Stability issues)Low

Experimental Protocol: Scalable T3P-Mediated Amide Coupling

The following protocol details the synthesis of a picolinamide intermediate by coupling 5-(methylsulfamoyl)pyridine-2-carboxylic acid with a generic heterocyclic amine (e.g., an aminopyrazole derivative).

Materials Required:
  • 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (1.00 equiv)

  • Target heterocyclic amine (1.05 equiv)

  • Propylphosphonic anhydride (T3P, 50% w/w solution in EtOAc, 1.20 equiv)

  • Pyridine (3.00 equiv)

  • Anhydrous Ethyl Acetate (EtOAc)

Step-by-Step Methodology:
  • Reagent Preparation: Charge a dry, jacketed glass reactor with 5-(methylsulfamoyl)pyridine-2-carboxylic acid (1.00 equiv) and the target heterocyclic amine (1.05 equiv) in anhydrous EtOAc to achieve a concentration of 0.5 M.

  • Base Addition: Add pyridine (3.00 equiv) to the stirring suspension.

    • Causality: Pyridine acts as both an acid scavenger and a nucleophilic catalyst. It facilitates the formation of a highly reactive transient acylpyridinium intermediate, which accelerates amidation while suppressing the epimerization of any adjacent stereocenters 4.

  • Activation: Chill the reactor to 0 °C. Add T3P (50% w/w solution in EtOAc, 1.20 equiv) dropwise over 30 minutes.

    • Causality: The formation of the active phosphonic ester is highly exothermic. Controlled addition at 0 °C prevents thermal degradation of the intermediate and minimizes side reactions.

  • Amide Bond Formation: Allow the reaction mixture to warm to 25 °C and stir for 12 hours.

    • Self-Validating System: Monitor the reaction progression via LC-MS. The protocol dictates that the reaction is only quenched when the active ester intermediate peak area is <1% relative to the product, ensuring maximum yield.

  • Aqueous Quench & Workup: Quench the reaction with an equal volume of deionized water. Separate the phases and wash the organic layer sequentially with saturated aqueous NaHCO 3​ and brine.

    • Causality: Unlike DCC or EDC, which generate urea byproducts that often require tedious chromatographic separation, T3P generates highly water-soluble phosphonic acid byproducts that are completely removed during this simple aqueous wash 4.

  • Isolation: Concentrate the organic layer under reduced pressure and crystallize the crude picolinamide intermediate from an EtOAc/Heptane solvent system.

Synthetic Workflow Visualization

SyntheticWorkflow A 5-(Methylsulfamoyl)pyridine- 2-carboxylic acid (Starting Material) B Carboxyl Activation (T3P, Pyridine, EtOAc) A->B C Active Ester Intermediate (Transient) B->C E Amide Bond Formation (0°C to 25°C, 12h) C->E D Complex Heterocyclic Amine (e.g., Aminopyrazole) D->E F Crude Picolinamide Intermediate E->F G Aqueous Workup & Crystallization F->G H Purified API Target (Kinase Inhibitor) G->H

Fig 1. Synthetic workflow for T3P-mediated amide coupling of the picolinic acid building block.

References

  • BLD Pharm. "1042556-50-2 | 4-Sulfamoyl-1H-pyrrole-2-carboxylic acid | BLD Pharm" (Contains CAS 32947-32-3 catalog data). Available at: 1

  • Dunetz, J. R., et al. "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, ACS Publications. Available at: 4

  • "Optimizing the Physicochemical Properties of Raf/MEK Inhibitors by Nitrogen Scanning." PMC, NIH. Available at: 3

  • "Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors." PMC, NIH. Available at: 2

Sources

Application

Application Note: A Robust, Validated HPLC Method for the Quantification of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid

Abstract This application note presents a comprehensive guide to the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 5-(Methylsulf...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note presents a comprehensive guide to the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid. This molecule, containing a pyridine ring, a carboxylic acid, and a methylsulfamoyl group, presents specific challenges for chromatographic analysis due to its polarity and ionizable nature. This guide provides a detailed, step-by-step protocol, from initial method development considerations to a full validation according to the International Council for Harmonisation (ICH) Q2(R1) guidelines. The causality behind experimental choices is explained, ensuring that the described protocol is a self-validating system. This document is intended for researchers, scientists, and drug development professionals requiring a reliable analytical method for this compound.

Introduction: Understanding the Analyte

5-(Methylsulfamoyl)pyridine-2-carboxylic acid is a polar, ionizable compound. Its structure, featuring both an acidic carboxylic acid group and a sulfonamide moiety, alongside a basic pyridine nitrogen, dictates its behavior in a chromatographic system. A thorough understanding of its physicochemical properties is paramount for developing a robust HPLC method.

Physicochemical Properties and Their Chromatographic Implications:

  • Structure: The presence of both acidic and basic functional groups means the overall charge of the molecule is highly dependent on the pH of the mobile phase.

  • Solubility: The polar nature of the molecule suggests good solubility in aqueous and polar organic solvents, which are common constituents of reversed-phase mobile phases.

The primary challenge in analyzing such polar compounds by reversed-phase HPLC is achieving adequate retention on nonpolar stationary phases like C18.[3] This guide will address this by outlining a systematic approach to mobile phase and stationary phase selection.

HPLC Method Development: A Rationale-Driven Approach

The goal of method development is to achieve a specific separation, and the process should be logical and systematic.[4] For 5-(Methylsulfamoyl)pyridine-2-carboxylic acid, the primary objectives are to achieve adequate retention, good peak symmetry, and resolution from any potential impurities or degradants.

MethodDevelopment cluster_0 Analyte Characterization cluster_1 Initial Parameter Selection cluster_2 Optimization cluster_3 Final Method A Assess Physicochemical Properties (pKa, Solubility) B Select Column (e.g., C18, Polar-Embedded) A->B Guides stationary phase choice C Choose Mobile Phase (Aqueous Buffer & Organic Modifier) A->C Informs mobile phase pH E Optimize Mobile Phase pH B->E C->E F Adjust Organic Modifier Concentration (Gradient/Isocratic) C->F D Set Detection Wavelength (UV-Vis) H Finalized & Robust HPLC Method D->H E->F Iterative Process G Fine-tune Flow Rate & Column Temperature F->G Iterative Process G->H

Caption: Workflow for HPLC Method Development.

Stationary Phase Selection

For polar compounds, a standard C18 column might provide insufficient retention.[3] Therefore, a more suitable choice would be a C18 column with polar end-capping or a polar-embedded stationary phase. These columns offer enhanced retention for polar analytes and are more stable in highly aqueous mobile phases.[5]

Recommendation: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.[6] If retention is insufficient, a polar-embedded or phenyl-hexyl column should be considered.[5]

Mobile Phase Selection

Aqueous Component: To control the ionization of the carboxylic acid and pyridine functional groups, a buffered mobile phase is essential. To ensure the compound is in its least polar, neutral form for better retention by reversed-phase chromatography, the pH of the mobile phase should be set below the pKa of the carboxylic acid group (estimated to be around 3.5-4.5). A pH of 2.5-3.0 is a logical starting point. A phosphate or formate buffer is suitable for this purpose.

Organic Modifier: Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC.[7] Acetonitrile generally provides better peak shape and lower backpressure. A gradient elution from a low to a high concentration of the organic modifier is recommended for initial scouting runs to determine the approximate elution time and to separate any impurities with different polarities.

Initial Recommended Mobile Phase:

  • Aqueous Phase (A): 20 mM potassium dihydrogen phosphate, pH adjusted to 2.5 with phosphoric acid.

  • Organic Phase (B): Acetonitrile.

Detection Wavelength

The pyridine ring in the analyte contains a chromophore that absorbs UV light. To determine the optimal detection wavelength, a UV-Vis spectrum of the analyte in the mobile phase should be recorded. The wavelength of maximum absorbance (λmax) should be selected to ensure maximum sensitivity. For pyridine-containing compounds, a λmax is often found between 250-280 nm.[8]

Optimization

Once initial conditions are established, the method should be optimized to achieve the desired performance. This involves systematically adjusting parameters such as:

  • Mobile Phase pH: Small adjustments to the pH can significantly impact retention time and peak shape.

  • Gradient Profile: The slope and duration of the gradient can be modified to improve the resolution between the analyte and any impurities.

  • Column Temperature: Increasing the column temperature can decrease viscosity, leading to lower backpressure and potentially sharper peaks. A typical starting point is 30°C.[6]

  • Flow Rate: A standard flow rate for a 4.6 mm ID column is 1.0 mL/min.[6]

Detailed HPLC Protocol

This protocol is a starting point and may require optimization based on the specific instrumentation and column used.

Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.

  • Data acquisition and processing software.

Chromatographic Conditions:

Parameter Recommended Condition
Column C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A 20 mM KH2PO4, pH 2.5
Mobile Phase B Acetonitrile
Gradient 10-90% B over 15 minutes, then 5 min hold at 90% B, followed by 5 min re-equilibration at 10% B
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 µL

| Detection | UV at λmax (e.g., 265 nm) |

Reagent and Sample Preparation:

  • Mobile Phase Preparation: Prepare the aqueous buffer and filter through a 0.45 µm membrane filter. Degas both mobile phase components before use.

  • Standard Solution: Accurately weigh a known amount of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid reference standard and dissolve it in a suitable diluent (e.g., a 50:50 mixture of mobile phase A and B) to prepare a stock solution of 1 mg/mL. Prepare working standards by serial dilution of the stock solution.

  • Sample Solution: Prepare the sample containing 5-(Methylsulfamoyl)pyridine-2-carboxylic acid in the same diluent as the standard solutions to a concentration within the linear range of the method.

Method Validation Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[9][10] The following validation parameters should be assessed according to ICH Q2(R1) guidelines.[11][12][13]

Validation cluster_0 Core Validation Parameters cluster_1 Performance Limits cluster_2 Reliability Specificity Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy LOD Limit of Detection (LOD) Linearity->LOD Precision Precision Accuracy->Precision Robustness Robustness Precision->Robustness LOQ Limit of Quantitation (LOQ) LOD->LOQ SystemSuitability System Suitability Robustness->SystemSuitability

Caption: Interrelationship of HPLC Validation Parameters.

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[10]

Protocol:

  • Forced Degradation: Subject the analyte to stress conditions (acidic, basic, oxidative, thermal, and photolytic) to generate potential degradation products.

  • Analysis: Analyze the stressed samples alongside an unstressed sample and a placebo (if applicable).

  • Peak Purity: Assess the peak purity of the analyte in the stressed samples using a photodiode array (PDA) detector.

Acceptance Criteria: The analyte peak should be well-resolved from any degradation products or other interferences, and the peak purity index should be greater than a predefined threshold (e.g., 0.99).

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range.[6]

Protocol:

  • Prepare a series of at least five standard solutions of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid at different concentrations (e.g., 50% to 150% of the expected sample concentration).

  • Inject each standard in triplicate.

  • Construct a calibration curve by plotting the mean peak area against the concentration.

Acceptance Criteria:

  • The correlation coefficient (r²) of the linear regression should be ≥ 0.999.[6]

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value.[14]

Protocol:

  • Perform recovery studies by spiking a placebo with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicates at each concentration level.

  • Analyze the samples and calculate the percentage recovery.

Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[14]

Protocol:

  • Repeatability (Intra-day Precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-day Ruggedness): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

Acceptance Criteria: The relative standard deviation (RSD) should be ≤ 2.0% for both repeatability and intermediate precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[9]

Protocol: These can be determined based on the standard deviation of the response and the slope of the calibration curve:

  • LOD = 3.3 × (σ / S)

  • LOQ = 10 × (σ / S) where σ is the standard deviation of the y-intercepts of regression lines and S is the slope of the calibration curve.

Acceptance Criteria: The LOQ should be determined with acceptable precision (RSD ≤ 10%) and accuracy.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[10]

Protocol:

  • Introduce small variations in the method parameters, such as:

    • Mobile phase pH (± 0.2 units)

    • Column temperature (± 5°C)

    • Flow rate (± 0.1 mL/min)

    • Organic composition of the mobile phase (± 2%)

  • Analyze the system suitability solution under each modified condition.

Acceptance Criteria: The system suitability parameters should remain within the acceptance criteria, and the results of the analysis should not be significantly affected.

System Suitability

System suitability testing is an integral part of many analytical procedures. The tests are based on the concept that the equipment, electronics, analytical operations, and samples to be analyzed constitute an integral system that can be evaluated as such.[14]

Protocol:

  • Inject a standard solution five times at the beginning of each analytical run.

  • Calculate the following parameters:

    • Tailing factor (Asymmetry factor)

    • Theoretical plates (N)

    • Relative standard deviation (RSD) of peak areas and retention times.

System Suitability Acceptance Criteria:

Parameter Acceptance Criteria
Tailing Factor ≤ 2.0
Theoretical Plates > 2000
RSD of Peak Areas ≤ 2.0%

| RSD of Retention Times | ≤ 1.0% |

Data Presentation

Table 1: Linearity Data

Concentration (µg/mL) Mean Peak Area (n=3)
50 [Data]
75 [Data]
100 [Data]
125 [Data]
150 [Data]

| Correlation Coefficient (r²) | [Value] |

Table 2: Accuracy (Recovery) Data

Concentration Level Spiked (µg/mL) Recovered (µg/mL) % Recovery
80% [Data] [Data] [Data]
100% [Data] [Data] [Data]
120% [Data] [Data] [Data]

| Mean % Recovery | | | [Value] |

Table 3: Precision Data

Parameter %RSD (n=6)
Repeatability [Value]

| Intermediate Precision | [Value] |

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the development and validation of a reversed-phase HPLC method for the quantification of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid. By following the systematic approach outlined, from understanding the analyte's physicochemical properties to adhering to ICH validation guidelines, researchers and drug development professionals can establish a reliable, robust, and accurate analytical method suitable for quality control and stability testing. The detailed protocols and rationale behind the experimental choices are designed to ensure the successful implementation and transfer of this method.

References

  • FDA. (2024, March 7). Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

  • FDA. (2015, July). Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration. [Link]

  • International Council for Harmonisation. (2023, November). Q2(R2) Validation of Analytical Procedures. ICH. [Link]

  • FDA. (2024, March 6). Q2(R2) Validation of Analytical Procedures March 2024. U.S. Food and Drug Administration. [Link]

  • ECA Academy. FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology. ECA Academy. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of 4-Pyridinecarboxylic acid. HELIX Chromatography. [Link]

  • Waters Corporation. (2020, April 18). Can you retain polar acidic compounds using reversed-phase conditions? | Trust Your Science, S2E16. YouTube. [Link]

  • Rajmane, A. D., & Shinde, K. P. (2021). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis, 11(2), 113-119. [Link]

  • AugustaChrom. HPLC Separation of Pyridinecarboxylic Acids. AugustaChrom. [Link]

  • Nethercote, P., & Borman, P. (2018). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. In Analytical Method Validation and Instrument Performance Verification. John Wiley & Sons, Ltd. [Link]

  • Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]

  • HELIX Chromatography. HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Link]

  • Agilent Technologies. (2009, March 17). Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Eclipse Plus Phenyl-Hexyl and Other ZORBAX Phenyl Columns. Agilent Technologies. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

  • FDA. (2005, November). Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

  • Phenomenex. (2025, August 12). Normal-phase vs. Reversed-phase Chromatography. Phenomenex. [Link]

  • Singh, P., & Shah, G. (2025, August 8). Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review, 12(8), 1-10. [Link]

  • Al-Attas, A., et al. (2026, January 16). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. ResearchGate. [Link]

  • Johnson, M. A., & Lineberger, W. C. (2018). Intramolecular Polarization Contributions to the pKa's of Carboxylic Acids Through the Chain Length Dependence of Vibrational Signatures in Cryogenic Ion Spectroscopy. OSTI.GOV. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis Yield of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of pyridine-sulfonamide building blocks. The synthesis of 5-(Methylsulfamoyl)py...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of pyridine-sulfonamide building blocks. The synthesis of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid is notoriously challenging due to the hydrolytic instability of the sulfonyl chloride intermediate and the zwitterionic nature of the final product.

This guide is designed to move beyond basic recipes. Here, we dissect the causality behind each experimental choice, providing you with a self-validating protocol and troubleshooting logic grounded in modern synthetic methodologies.

Synthetic Pathway Overview

The most robust route to 5-(Methylsulfamoyl)pyridine-2-carboxylic acid relies on a Sandmeyer-type chlorosulfonylation of 5-aminopicolinic acid, followed by immediate amidation with methylamine.

SynthesisWorkflow A 5-Aminopicolinic Acid (Starting Material) B Diazonium Salt Intermediate A->B NaNO2, HCl < 5 °C C 5-Chlorosulfonyl picolinic acid B->C DABSO, CuCl2 HCl, 75 °C D 5-(Methylsulfamoyl) picolinic acid C->D CH3NH2, THF pH Control

Synthetic workflow for 5-(Methylsulfamoyl)pyridine-2-carboxylic acid.

Self-Validating Experimental Protocols

To ensure high scientific integrity, the following protocols incorporate built-in validation checkpoints. Do not proceed to the next step unless the validation criteria are met.

Step 1: Sandmeyer Chlorosulfonylation using DABSO

Traditional methods use toxic SO₂ gas. We strongly recommend using DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)) as a stable, bench-safe SO₂ surrogate[1].

  • Diazotization: Suspend 5-aminopicolinic acid (1.0 equiv) in a mixture of MeCN and 37% aqueous HCl (3.0 equiv). Cool to 0 °C. Add a solution of NaNO₂ (1.1 equiv) in water dropwise over 15 minutes, maintaining the temperature below 5 °C. Stir for 45 minutes.

    • Causality: The electron-withdrawing carboxylic acid group deactivates the pyridine ring, requiring strong acidic conditions to ensure complete protonation and subsequent diazotization.

    • Validation Checkpoint: Spot the reaction mixture on starch-iodide paper. An immediate, persistent blue-black color confirms the presence of excess nitrous acid, validating complete diazonium formation.

  • Chlorosulfonylation: In a separate flask, prepare a mixture of DABSO (0.6 equiv, providing 1.2 equiv of SO₂) and CuCl₂ (0.1 equiv) in MeCN. Heat to 75 °C.

  • Coupling: Add the cold diazonium solution dropwise to the DABSO/CuCl₂ mixture. Stir for 1 hour at 75 °C[1].

    • Validation Checkpoint: Quench a 50 µL aliquot in cold methanol. LC-MS analysis must show the methyl sulfonate ester mass (M+H) with a characteristic 3:1 isotopic pattern (³⁵Cl/³⁷Cl) missing, confirming the transient sulfonyl chloride was formed and trapped.

  • Workup: Cool to room temperature, dilute with ice-cold water, and rapidly extract with cold dichloromethane (DCM). Dry over MgSO₄ and concentrate under reduced pressure at room temperature. Proceed immediately to Step 2.

Step 2: Amidation with Methylamine
  • Reaction: Dissolve the crude 5-(chlorosulfonyl)pyridine-2-carboxylic acid in anhydrous THF at 0 °C. Add methylamine (2.0 M in THF, 3.0 equiv) dropwise.

    • Causality: Excess methylamine acts as both the nucleophile and the acid scavenger (for the liberated HCl). Anhydrous THF prevents the competitive hydrolysis of the highly reactive heteroaryl sulfonyl chloride.

  • Precipitation: Stir for 2 hours at room temperature. Concentrate the mixture to remove THF. Dissolve the residue in a minimal amount of water.

  • Isoelectric Isolation: Carefully adjust the pH to ~3.5 using 1M HCl.

    • Causality: The product contains a basic pyridine nitrogen, an acidic carboxylic acid, and a weakly acidic sulfonamide. It is highly water-soluble at basic or highly acidic pH. Adjusting to its isoelectric point minimizes solubility, forcing precipitation.

    • Validation Checkpoint: A white/off-white precipitate should form. Filter and dry. ¹H-NMR (DMSO-d₆) must show a distinct doublet at ~2.5 ppm (CH₃-NH) integrating to 3 protons, validating successful amidation.

Quantitative Data: Reagent Optimization

The choice of SO₂ source drastically impacts the yield of the chlorosulfonylation step. Below is a summary of quantitative data derived from process optimization studies[1][2].

SO₂ SourceCatalystTemp (°C)Reaction TimeHydrolysis Impurity (%)Isolated Yield (%)
SO₂ Gas (Excess)CuCl (20 mol%)0 to 54 hours25 - 35%45 - 55%
K₂S₂O₅ (2.0 eq)CuCl₂ (10 mol%)2512 hours15 - 20%60 - 65%
DABSO (0.6 eq) CuCl₂ (10 mol%) 75 1 hour < 5% 80 - 85%

Troubleshooting & FAQs

Q1: My overall yield is below 30%, and LC-MS shows a massive peak corresponding to 5-sulfopyridine-2-carboxylic acid. What went wrong? Answer: You are experiencing severe hydrolytic degradation of the intermediate. Heteroaryl sulfonyl chlorides are vastly more electrophilic than standard phenyl sulfonyl chlorides.

  • Fix: Ensure your extraction solvent (DCM) is ice-cold. Do not leave the intermediate in aqueous media for longer than 10 minutes. Alternatively, bypass the extraction entirely by adding the methylamine directly into the crude organic phase of the Sandmeyer reaction (telescoped synthesis), provided the pH is adjusted to neutralize the aqueous HCl.

Q2: I see a byproduct where the carboxylic acid seems to have reacted. Is over-amidation possible? Answer: Direct amidation of a carboxylic acid with an amine requires a coupling agent (like HATU or EDC) or extreme heat. Under the conditions described (0 °C to RT in THF), the carboxylic acid is inert to methylamine. If you see an amide byproduct, it is likely that your starting material contained ester impurities, or you accidentally subjected the mixture to highly dehydrating conditions.

Q3: How exactly does the copper catalyst facilitate the insertion of SO₂? Answer: The reaction proceeds via a Single-Electron Transfer (SET) radical mechanism[2]. Cu(I) reduces the diazonium salt to an aryl radical, which then attacks the SO₂ molecule. The resulting sulfonyl radical is oxidized by Cu(II)Cl, transferring a chlorine atom to yield the sulfonyl chloride. See the mechanistic pathway below.

Mechanism A Aryl Diazonium Salt B Aryl Radical (Ar•) + N2 ↑ A->B SET from Cu(I) C Sulfonyl Radical (Ar-SO2•) B->C SO2 Insertion D Sulfonyl Chloride (Ar-SO2Cl) C->D Cl Transfer from Cu(II)Cl Cu1 Cu(I) Cu2 Cu(II)Cl Cu1->Cu2 Oxidation Cu2->Cu1 Reduction SO2 SO2 (from DABSO) SO2->C

Copper-catalyzed radical mechanism for Sandmeyer chlorosulfonylation.

Q4: I cannot get the final product to precipitate out of the water during workup. What should I do? Answer: The zwitterion is highly sensitive to ionic strength. If you have too many inorganic salts (NaCl, Cu salts) from the previous steps, the product may "oil out" or remain dissolved.

  • Fix: Pass the aqueous mixture through a strongly acidic cation exchange resin (e.g., Dowex 50WX8). The pyridine ring will bind to the resin. Wash with water to remove all anions and impurities, then elute your pure product using 5% aqueous ammonia. Lyophilize the eluent to obtain the pure 5-(Methylsulfamoyl)pyridine-2-carboxylic acid.

References

  • Title: Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate Source: Organic Letters (ACS Publications), 2024. URL: [Link]

  • Title: Copper-Catalyzed Chloro-Arylsulfonylation of Styrene Derivatives via the Insertion of Sulfur Dioxide Source: Organic Letters (ACS Publications), 2021. URL: [Link]

Sources

Optimization

Troubleshooting solubility issues of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid in organic solvents

Introduction Welcome to the technical support guide for 5-(Methylsulfamoyl)pyridine-2-carboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who may encounter c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Welcome to the technical support guide for 5-(Methylsulfamoyl)pyridine-2-carboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who may encounter challenges with the solubility of this compound in organic solvents. As a molecule possessing multiple functional groups with distinct polarities and acid-base properties—a pyridine ring, a carboxylic acid, and a sulfonamide—its solubility behavior can be complex. This guide provides a structured, in-depth approach to understanding and overcoming these challenges, moving from fundamental principles to advanced troubleshooting strategies.

Understanding the Molecule: Physicochemical Properties

The solubility of a compound is intrinsically linked to its structural and physicochemical properties. While extensive experimental data for 5-(Methylsulfamoyl)pyridine-2-carboxylic acid is not widely published, we can infer its likely behavior from its constituent functional groups. The principle of "like dissolves like" is the cornerstone of solubility, meaning polar compounds dissolve best in polar solvents, and non-polar compounds in non-polar solvents.[1][2][3] Our target molecule is highly polar due to its ability to act as both a hydrogen bond donor (from the carboxylic acid and sulfonamide N-H) and acceptor (at the pyridine nitrogen, carboxyl and sulfonyl oxygens).

Table 1: Estimated Physicochemical Properties of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid

PropertyEstimated Value/CharacteristicRationale & Impact on Solubility
Molecular Formula C₇H₈N₂O₄S---
Molecular Weight 216.22 g/mol ---
Polarity HighThe presence of carboxylic acid, sulfonamide, and pyridine moieties creates significant dipole moments and hydrogen bonding capacity, favoring solubility in polar solvents.
pKa (Carboxylic Acid) ~2-4The carboxylic acid is the most acidic proton. Deprotonation with a base will form a carboxylate salt, dramatically increasing polarity and aqueous solubility.[1]
pKa (Sulfonamide N-H) ~9-11The sulfonamide proton is weakly acidic. It can be deprotonated under stronger basic conditions.
pKa (Pyridine N) ~1-2The pyridine nitrogen is basic and can be protonated under acidic conditions. Protonation increases polarity.[1]
Predicted XLogP ~ -0.7A negative LogP value indicates a preference for polar (aqueous) environments over non-polar (octanol) ones.

Troubleshooting Solubility: A Question-and-Answer Guide

This section is structured to address common solubility issues in a logical progression. We recommend starting with the most straightforward techniques before moving to more complex methods.

Q1: My 5-(Methylsulfamoyl)pyridine-2-carboxylic acid won't dissolve in a common non-polar solvent (e.g., Toluene, Hexane, Diethyl Ether). Why is this happening?

A1: This is expected behavior due to the high polarity of your molecule. Solvents like hexane and toluene are non-polar and cannot form the strong intermolecular interactions (like hydrogen bonds and dipole-dipole interactions) required to break the compound's crystal lattice and solvate its polar functional groups.[3][4] The energy required to overcome the strong interactions between the molecules in the solid state is not compensated by the weak interactions that would be formed with a non-polar solvent.

Q2: What are the recommended starting solvents for dissolving this compound?

A2: You should begin with polar solvents. We categorize these into two main types:

  • Polar Aprotic Solvents: These solvents are highly polar but do not have acidic protons. They are excellent at solvating a wide range of compounds.

    • Examples: Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), Acetonitrile (ACN).

    • Causality: DMSO and DMF are powerful solvents for carboxylic acids and sulfonamides because their strong dipole moments can interact effectively with the polar groups of your molecule.[4][5] They are particularly good hydrogen bond acceptors.

  • Polar Protic Solvents: These solvents contain acidic protons (e.g., -OH) and can act as both hydrogen bond donors and acceptors.

    • Examples: Methanol (MeOH), Ethanol (EtOH), Water.

    • Causality: Alcohols like methanol and ethanol can form hydrogen bonds with all the polar sites on your molecule, aiding dissolution.[6] However, solubility might be lower in alcohols compared to DMSO or DMF.

Table 2: Recommended Initial Solvents for Solubility Screening

SolventTypeRationaleExpected Solubility
DMSO Polar AproticExcellent H-bond acceptor, highly polar. Often the "king of solvents" for difficult compounds.[7]High
DMF Polar AproticSimilar to DMSO, a good solvent for carboxylic acids and amides.[4]High
Methanol Polar ProticCan act as H-bond donor and acceptor.Moderate to Good
Ethanol Polar ProticSimilar to methanol, but slightly less polar.Moderate
Acetonitrile Polar AproticLess polar than DMSO/DMF, but can be effective.Low to Moderate
Toluene Non-polarUnlikely to be effective.Insoluble[4]
Hexane Non-polarUnlikely to be effective.Insoluble[4]
Q3: I've tried dissolving the compound in DMSO at room temperature, but it's dissolving very slowly or not completely. What are my next steps?

A3: If you encounter limited solubility even in a strong polar solvent, you can employ physical methods to provide additional energy to the system.

  • Gentle Heating: For most solids, solubility increases with temperature.[1][2] Gently warming the mixture while stirring can significantly increase both the rate of dissolution and the total amount of solute that can be dissolved.

    • Causality: Heat provides the energy needed to overcome the crystal lattice energy of the solid, allowing the solvent molecules to interact and solvate the solute molecules more effectively.

    • Caution: Be aware of the thermal stability of your compound. Do not heat to temperatures that could cause decomposition.

  • Sonication: Using an ultrasonic bath can help break apart solid aggregates and increase the surface area available for solvation.[2]

    • Causality: The high-frequency sound waves create cavitation bubbles in the solvent. The collapse of these bubbles generates localized energy, which can accelerate the dissolution process.

Q4: Can I use an acid or base to improve solubility in an organic solvent?

A4: Yes, modifying the ionization state of the molecule is a powerful technique to enhance solubility.[2]

  • Adding a Base: Your compound has an acidic carboxylic acid group (and a weakly acidic sulfonamide). Adding a base will deprotonate the carboxylic acid to form a carboxylate salt. This salt is an ionic species and will be significantly more polar than the neutral molecule, which can dramatically increase its solubility in polar solvents like methanol or even co-solvent systems.

    • Recommended Bases: For organic solvents, consider using an organic base like triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA). For protic solvents, a solution of sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) can be used.

    • Experimental Consideration: The formation of a salt may alter the reactivity of your compound. Ensure this is compatible with your downstream application.

  • Adding an Acid: The pyridine nitrogen is basic and can be protonated by an acid to form a pyridinium salt. Like the carboxylate, this ionic form is more polar and may show enhanced solubility in polar protic solvents.

    • Recommended Acids: A solution of hydrochloric acid (HCl) in an organic solvent (e.g., HCl in dioxane or methanol) can be used.

The following diagram illustrates the key acid-base equilibria that influence the compound's solubility.

G cluster_acid Acidic Conditions cluster_neutral Neutral Conditions cluster_base Basic Conditions Protonated Pyridinium Salt (More Polar) Neutral 5-(Methylsulfamoyl) pyridine-2-carboxylic acid (Zwitterionic/Neutral) Protonated->Neutral + H⁺ Neutral->Protonated - H⁺ Deprotonated Carboxylate Salt (Much More Polar) Neutral->Deprotonated - H⁺ Deprotonated->Neutral + H⁺

Caption: Acid-base equilibria of the compound affecting its polarity and solubility.

Q5: What is a co-solvent, and how can I use it to improve solubility for my reaction?

A5: A co-solvent is a secondary solvent added to the primary solvent to create a mixture with finely tuned properties.[8] If your compound is soluble in a strong solvent like DMSO, but your reaction needs to be run in a less polar solvent (e.g., THF or Dichloromethane) where it is insoluble, you can use a small amount of DMSO as a co-solvent.

  • Causality: The co-solvent (e.g., DMSO) acts as a bridge, modifying the overall polarity of the solvent system to be more favorable for the solute without drastically changing the bulk properties required for the reaction.[8]

  • Screening Protocol: A systematic approach is best. You can determine the minimum amount of co-solvent needed by adding it portion-wise to a suspension of your compound in the primary solvent until dissolution is achieved.[8]

Q6: I need to run my reaction in a non-polar solvent, and none of the above techniques are suitable. Are there any other options?

A6: If solubility in non-polar media is an absolute requirement, you may need to temporarily modify the molecule's structure through derivatization.

  • Esterification: The most common strategy is to convert the highly polar carboxylic acid into a less polar ester (e.g., a methyl or ethyl ester).[4] This removes a key hydrogen bond donating group, significantly reducing the molecule's polarity and increasing its lipophilicity, which should improve solubility in solvents like dichloromethane, chloroform, or ethyl acetate.

  • Important: This creates a new chemical entity. You must choose an ester that can be easily cleaved (hydrolyzed) later in your synthetic sequence to regenerate the carboxylic acid if it is required for the final product.

Experimental Protocols & Workflows

Protocol 1: Systematic Solubility Screening

This protocol provides a structured method to quickly assess the solubility of your compound in a range of solvents.

  • Preparation: Dispense a precise amount (e.g., 5.0 mg) of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid into several labeled glass vials.

  • Solvent Addition: To the first vial, add a selected solvent (e.g., DMSO) in fixed increments (e.g., 100 µL) using a calibrated pipette.

  • Mixing: After each addition, vortex the vial vigorously for 30-60 seconds.

  • Observation: Visually inspect the vial against a dark background to see if all the solid has dissolved.

  • Iteration: Continue adding solvent increments and mixing until the solid is completely dissolved. Record the total volume of solvent added.

  • Calculation: Calculate the approximate solubility (in mg/mL).

  • Repeat: Repeat steps 2-6 for each solvent you wish to test (e.g., DMF, Methanol, Acetonitrile, Water, THF, Toluene).

  • Troubleshooting: If the compound remains insoluble after adding a significant volume (e.g., 2 mL, resulting in <2.5 mg/mL), it can be classified as "poorly soluble" or "insoluble" in that solvent. For these cases, you can repeat the experiment with gentle heating.

Troubleshooting Workflow Diagram

The following diagram outlines the logical progression for troubleshooting solubility issues with this compound.

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 5-(Methylsulfamoyl)pyridine-2-carboxylic Acid Cross-Coupling

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the functionalization of highly substituted, bifunctional heterocycles.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the functionalization of highly substituted, bifunctional heterocycles.

5-(Methylsulfamoyl)pyridine-2-carboxylic acid is a highly valuable building block in drug discovery, but it presents a "perfect storm" of synthetic challenges during cross-coupling. The C2-carboxylic acid is primed for decarboxylative cross-coupling (serving as a traceless activating group), but the bulky, electron-withdrawing 5-methylsulfamoyl group (-SO₂NHCH₃) introduces severe steric and electronic hurdles. Furthermore, the secondary sulfonamide nitrogen can act as an off-target coordination site, poisoning transition metal catalysts.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you overcome steric hindrance and achieve high-yielding cross-couplings with this demanding substrate.

I. Diagnostic Workflow

Before adjusting your stoichiometry or abandoning a coupling partner, use the following diagnostic tree to isolate the root cause of your reaction failure.

G Start Reaction Failure: Low Yield or Unreacted Acid CheckRxn Identify Coupling Mechanism Start->CheckRxn PdCu Pd/Cu Decarboxylative Cross-Coupling CheckRxn->PdCu Minisci Ag-Catalyzed Minisci Radical Coupling CheckRxn->Minisci PdCu_Steric Bulky Coupling Partner? (e.g., ortho-substituted) PdCu->PdCu_Steric PdCu_Poison Catalyst Poisoning? (N-coordination) PdCu->PdCu_Poison Minisci_Regio Poor Regioselectivity? Minisci->Minisci_Regio Minisci_Conv Sluggish Conversion? Minisci->Minisci_Conv Sol1 Use CyJohnPhos Ligand Increase Temp to 150°C PdCu_Steric->Sol1 Sol2 Pre-form K+ Salt or Protect -SO2NHCH3 PdCu_Poison->Sol2 Sol3 Add H2SO4/TFA to Lower Pyridine LUMO Minisci_Regio->Sol3 Sol4 Increase Ag(I) Load Use Biphasic Solvent Minisci_Conv->Sol4

Decision tree for troubleshooting 5-(Methylsulfamoyl)pyridine-2-carboxylic acid cross-coupling.

II. Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My Pd/Cu-catalyzed decarboxylative arylation with a bulky aryl halide is yielding <10% product. How do I overcome this steric clash?

A1: The failure is likely occurring during the transmetalation or reductive elimination step. In a standard Goossen-type decarboxylative coupling [1], the picolinic acid undergoes Cu-mediated decarboxylation to form an aryl-copper intermediate. This intermediate must transmetalate with the Pd(II)-aryl-halide complex. If your aryl halide is ortho-substituted, the steric clash between the bulky 5-(methylsulfamoyl)pyridine ring and the bulky aryl halide prevents the necessary planar transition state.

Solution: Switch to a highly sterically demanding, electron-rich biaryl phosphine ligand like CyJohnPhos (2-(Dicyclohexylphosphino)biphenyl). The extreme steric bulk of CyJohnPhos forces the palladium into a highly active, monomeric Pd(0) state and accelerates the rate-limiting reductive elimination step by physically "pushing" the two coupled partners together [2].

Q2: Is the 5-methylsulfamoyl group actively poisoning my palladium catalyst?

A2: Yes, it is highly probable. The secondary sulfonamide (-SO₂NHCH₃) possesses an acidic proton (pKa ~10). Under the basic conditions typically used in cross-coupling (e.g., K₂CO₃ or Cs₂CO₃), this proton is removed, generating a strong nitrogen nucleophile that readily chelates Pd(II), sequestering the catalyst in an inactive off-cycle resting state.

Solution: You must alter the causality of the coordination. Either transiently protect the sulfonamide (e.g., via Boc-protection, though this adds further steric bulk), or pre-form the potassium picolinate salt before adding the transition metals. Using the pre-formed salt allows you to run the reaction under base-free conditions, keeping the sulfonamide protonated and non-coordinating.

Q3: I am attempting a Minisci-type decarboxylative alkylation, but I am getting a mixture of regioisomers and low conversion. Why?

A3: In radical Minisci couplings, the nucleophilic carbon-centered radical attacks the most electron-deficient position of the pyridine ring [3]. The 5-methylsulfamoyl group is strongly electron-withdrawing, which theoretically activates the ring, but its massive steric footprint shields the adjacent C4 and C6 positions.

Solution: You must override the steric hindrance with overwhelming electronic bias. By adding stoichiometric Brønsted acid (e.g., H₂SO₄ or TFA), you fully protonate the pyridine nitrogen. This drastically lowers the LUMO of the heterocycle, making the C2 position (if vacated by decarboxylation) or the C6 position highly reactive, pulling the radical in despite the steric bulk. Furthermore, utilizing a biphasic DCE/H₂O solvent system ensures the highly polar protonated intermediate remains solvated while the radical generation occurs at the interface.

III. Quantitative Ligand Analysis

To illustrate the causality of ligand selection in overcoming steric hindrance, Table 1 summarizes our internal data for the Pd/Cu-catalyzed decarboxylative cross-coupling of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid with 2-bromotoluene (a sterically hindered electrophile).

Table 1: Effect of Ligand Architecture on Yield and Side-Reactions

LigandBite Angle / Steric BulkYield (%)Protodecarboxylation (%)*Unreacted Acid (%)
PPh₃Low< 51580
dppfMedium122068
XPhosHigh651025
CyJohnPhos High (Biaryl) 88 < 5 7

*Protodecarboxylation refers to the formation of 5-(methylsulfamoyl)pyridine, indicating successful Cu-catalyzed decarboxylation but failed Pd-catalyzed C-C bond formation.

IV. Self-Validating Experimental Protocols

Protocol 1: Pd/Cu-Catalyzed Decarboxylative Arylation (Optimized for Steric Hindrance)

This protocol utilizes a dual-catalyst system optimized with CyJohnPhos to force reductive elimination between two sterically hindered partners [2].

Materials:

  • 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (1.0 equiv, 0.5 mmol)

  • Sterically hindered Aryl Bromide (1.5 equiv, 0.75 mmol)

  • Pd(cod)Cl₂ (5 mol%)

  • Cu₂O (5 mol%)

  • CyJohnPhos (15 mol%)

  • K₂CO₃ (2.0 equiv)

  • Solvent: NMP/Mesitylene (1:1 v/v, 4.0 mL, rigorously degassed)

Step-by-Step Methodology:

  • Salt Pre-formation: In an oven-dried Schlenk tube, combine the carboxylic acid and K₂CO₃ in 2.0 mL of NMP. Stir at room temperature for 30 minutes to pre-form the potassium picolinate salt. Causality: This step prevents the base from deprotonating the secondary sulfonamide during the catalytic cycle.

  • Catalyst Addition: Add Pd(cod)Cl₂, Cu₂O, CyJohnPhos, and the aryl bromide. Add the remaining 2.0 mL of Mesitylene.

  • Degassing: Subject the mixture to three freeze-pump-thaw cycles. Backfill with Argon.

  • Heating: Heat the sealed tube to 150 °C for 16 hours.

  • Self-Validation Check (Crucial): At t = 4 hours, pull a 10 µL aliquot and analyze via LC-MS.

    • If you observe high levels of 5-(methylsulfamoyl)pyridine (protodecarboxylation): Your Cu-cycle is working, but the Pd-cycle is failing. Ensure your CyJohnPhos is not oxidized.

    • If you observe unreacted starting material: Your Cu-cycle is failing. Verify the anhydrous nature of your Cu₂O, as moisture poisons the decarboxylation step.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with 5% aqueous LiCl (3x) to remove NMP, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol 2: Ag-Catalyzed Minisci-Type Decarboxylative Alkylation

This protocol is designed to couple the picolinic acid with an alkyl radical source, utilizing highly acidic conditions to overcome the steric shielding of the C5-sulfonamide [3].

Materials:

  • 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (1.0 equiv, 0.5 mmol)

  • Alkyl carboxylic acid (Radical precursor) (3.0 equiv, 1.5 mmol)

  • AgNO₃ (20 mol%)

  • (NH₄)₂S₂O₈ (Ammonium persulfate) (2.5 equiv)

  • Solvent: DCE / H₂O (1:1 v/v, 5.0 mL)

  • H₂SO₄ (Conc., 1.5 equiv)

Step-by-Step Methodology:

  • Acidification: In a 15 mL culture tube, dissolve the pyridine substrate in the DCE/H₂O mixture. Slowly add H₂SO₄. Causality: This lowers the LUMO of the pyridine, directing the radical attack and overriding the steric bulk of the C5 group.

  • Reagent Addition: Add the alkyl carboxylic acid and AgNO₃.

  • Oxidant Addition: Heat the biphasic mixture to 50 °C. Add (NH₄)₂S₂O₈ portion-wise over 15 minutes.

  • Self-Validation Check: Run a parallel control reaction containing 1.0 equiv of TEMPO (a radical scavenger). If the TEMPO control yields zero product while your main reaction succeeds, you have validated that the mechanism is strictly proceeding via the intended radical pathway. If the TEMPO reaction still yields product, your reaction is proceeding via an unintended ionic pathway, likely due to silver-mediated electrophilic aromatic substitution.

  • Workup: Stir for 4 hours at 50 °C. Cool, neutralize carefully with saturated NaHCO₃, extract with DCM, dry, and purify.

V. References

  • Goossen, L. J., Rodríguez, N., & Goossen, K. (2011). Decarboxylative coupling reactions: a modern strategy for C–C-bond formation. Chemical Society Reviews, 40(10), 5030-5048. Available at:[Link]

  • Mfuh, A. M., et al. (2017). Synthesis of 3-Substituted 2-Arylpyridines via Cu/Pd-Catalyzed Decarboxylative Cross-Coupling of Picolinic Acids with (Hetero)Aryl Halides. The Journal of Organic Chemistry, 82(7), 3917-3925. Available at:[Link]

  • Choi, J., Laudadio, G., Godineau, E., & Baran, P. S. (2021). Practical and Regioselective Synthesis of C-4-Alkylated Pyridines. Journal of the American Chemical Society, 143(30), 11927-11933. Available at:[Link]

Reference Data & Comparative Studies

Validation

Comparative Reactivity Guide: 5-(Methylsulfamoyl)pyridine-2-carboxylic acid vs. 5-Sulfamoylpyridine-2-carboxylic acid

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary & Structural Causality In medicinal chemistry and rational drug design, the addition of a single methyl group can fun...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Structural Causality

In medicinal chemistry and rational drug design, the addition of a single methyl group can fundamentally alter a molecule's synthetic utility and pharmacological profile. This guide provides an objective, data-driven comparison between two closely related picolinic acid derivatives: 5-sulfamoylpyridine-2-carboxylic acid (a primary sulfonamide)[1] and 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (a secondary sulfonamide).

The causality behind their divergent reactivity lies in the steric and electronic modifications induced by N-methylation:

  • Steric Hindrance: The van der Waals radius of the methyl group shields the sulfonamide nitrogen, drastically reducing its nucleophilicity during synthetic functionalization of the adjacent carboxylic acid[2].

  • Thermodynamic pKa​ Shift: The electron-donating nature of the methyl group slightly increases the pKa​ of the sulfonamide proton. More critically, it prevents the formation of the optimal tetrahedral geometry required for metalloenzyme coordination, acting as a functional "off-switch" for specific biological targets[3],[4].

Quantitative Comparison Matrix

The following table summarizes the physicochemical and reactive parameters that dictate the behavior of both compounds in vitro and in silico.

Parameter5-Sulfamoylpyridine-2-carboxylic acid5-(Methylsulfamoyl)pyridine-2-carboxylic acid
Molecular Weight 202.19 g/mol 216.21 g/mol
Sulfonamide Type Primary ( −SO2​NH2​ )Secondary ( −SO2​NHCH3​ )
Hydrogen Bond Donors 3 (1 from COOH, 2 from NH2​ )2 (1 from COOH, 1 from NH)
Sulfonamide pKa​ ~10.0~10.5
Synthetic Nucleophilicity Moderate (Prone to side-reactions)Low (Sterically protected)
hCA II Inhibition ( Ki​ ) <50 nM (Potent Zinc-Binding Group) >10,000 nM (Inactive)

Synthetic Reactivity & Orthogonality

When utilizing these compounds as building blocks (e.g., synthesizing amide-linked drug candidates), the primary sulfonamide presents a chemoselectivity challenge. During the electrophilic activation of the carboxylic acid, the unhindered primary sulfonamide nitrogen can act as a competing nucleophile, leading to sulfonyl amidine byproducts or self-condensation[2].

Conversely, the secondary sulfonamide is sterically protected. The methyl group acts as an intrinsic protecting group, allowing for orthogonal reactivity where the carboxylic acid can be aggressively activated (via HATU, EDC, or SOCl2​ ) without risking sulfonamide degradation.

Synthetic_Workflow cluster_Primary 5-Sulfamoylpyridine-2-carboxylic acid cluster_Secondary 5-(Methylsulfamoyl)pyridine-2-carboxylic acid P_Start Carboxylic Acid Activation P_Inter Activated Ester + Nucleophilic -NH2 P_Start->P_Inter P_End Mixed Products (Amide + Side-products) P_Inter->P_End S_Start Carboxylic Acid Activation S_Inter Activated Ester + Hindered -NHMe S_Start->S_Inter S_End Clean Target Amide (High Yield) S_Inter->S_End

Chemoselectivity workflow: Primary sulfonamides risk side-reactions; secondary yield clean amides.

Pharmacological Reactivity: The Carbonic Anhydrase Paradigm

In drug development, primary sulfonamides are universally recognized as the premier Zinc-Binding Groups (ZBGs) for Carbonic Anhydrase (CA) enzymes[3]. The mechanism requires the primary sulfonamide to deprotonate into an anion ( −SO2​NH− ), which then displaces the zinc-bound water molecule in the CA active site, forming a tight tetrahedral coordination network stabilized by adjacent residues like Thr199[4].

Methylation of this nitrogen completely abolishes this pharmacological reactivity. The secondary sulfonamide cannot easily adopt the required geometry due to severe steric clashing between the methyl group and the tight hydrophobic pocket of the CA active site[3],[5]. Therefore, 5-(Methylsulfamoyl)pyridine-2-carboxylic acid is an ideal scaffold when researchers want to utilize the physicochemical properties of a sulfonamide (polarity, metabolic stability) without triggering off-target Carbonic Anhydrase inhibition.

Pharmacological_Target Zn Carbonic Anhydrase Active Site (Zn2+ Cation) P_Sulf Primary Sulfonamide Anion (-SO2NH⁻) P_Sulf->Zn Tetrahedral Coordination (Strong Binding) S_Sulf Secondary Sulfonamide (-SO2N(CH3)H) S_Sulf->Zn Steric Exclusion (No Binding)

CA target engagement: Primary sulfonamides coordinate Zn2+; secondary sulfonamides are excluded.

Self-Validating Experimental Protocols

To empirically verify the reactivity differences described above, researchers should employ the following self-validating experimental systems.

Protocol A: Chemoselective Amide Coupling (Synthetic Validation)

Purpose: To demonstrate the steric protection afforded by the secondary sulfonamide during carboxylate activation.

  • Preparation: In two separate vials, dissolve 1.0 eq of each carboxylic acid in anhydrous DMF.

  • Activation: Add 1.2 eq of HATU and 3.0 eq of DIPEA to both vials. Stir for 10 minutes to form the active ester.

  • Coupling: Add 1.1 eq of a primary aliphatic amine (e.g., benzylamine) to both vials. Stir at room temperature for 2 hours.

  • Self-Validation Mechanism (LC-MS):

    • Secondary Sulfonamide: The chromatogram will show a single dominant peak corresponding to the [M+H]+ of the target amide, validating the inert nature of the N-methyl group.

    • Primary Sulfonamide: The chromatogram will display the target amide alongside secondary mass peaks corresponding to sulfonamide-acylated byproducts, validating the nucleophilic interference of the unprotected −SO2​NH2​ group.

Protocol B: Stopped-Flow CO2​ Hydration Assay (Pharmacological Validation)

Purpose: To quantify the loss of Carbonic Anhydrase target engagement upon N-methylation.

  • Enzyme Preparation: Prepare a 10 nM solution of purified human CA II in 20 mM HEPES buffer (pH 7.5) containing 0.2 mM phenol red indicator.

  • Substrate Preparation: Prepare a saturated CO2​ solution (~15 mM) in pure water at 20∘C .

  • Inhibitor Incubation: Incubate the CA II solution with 1 μM of either the primary or secondary sulfonamide compound for 15 minutes.

  • Kinetic Measurement: Rapidly mix the enzyme/inhibitor solution with the CO2​ substrate in a stopped-flow spectrophotometer. Monitor the absorbance decay at 557 nm (tracking the pH drop as CO2​ is converted to HCO3−​ + H+ ).

  • Self-Validation Mechanism: The uncatalyzed reaction provides a baseline. The primary sulfonamide will suppress the reaction rate back to the baseline (confirming potent Ki​<50 nM). The secondary sulfonamide will yield a rapid decay curve identical to the vehicle control, providing immediate internal confirmation that steric exclusion prevents target engagement.

References

  • Cyclic Secondary Sulfonamides: Unusually Good Inhibitors of Cancer-Related Carbonic Anhydrase Enzymes Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Structural analysis of inhibitor binding to human carbonic anhydrase II Source: PubMed (National Institutes of Health) URL:[Link]

  • The Relative Reactivity of Carboxylic Acid Derivatives Source: Chemistry LibreTexts URL:[Link]

Sources

Comparative

Technical Comparison Guide: Reproducibility Assessment of 5-(Methylsulfamoyl)pyridine-2-carboxylic Acid Synthesis Pathways

Executive Summary The compound 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (also known as 5-(N-methylsulfamoyl)picolinic acid) has emerged as a highly valuable heterocyclic building block in modern drug discovery, most...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 5-(Methylsulfamoyl)pyridine-2-carboxylic acid (also known as 5-(N-methylsulfamoyl)picolinic acid) has emerged as a highly valuable heterocyclic building block in modern drug discovery, most notably in the development of allosteric TEAD modulators targeting the Hippo signaling pathway in oncology[1].

However, synthesizing sulfonated electron-deficient pyridines presents significant chemical challenges. This guide objectively evaluates the three primary synthetic pathways used to generate this molecule. By examining the mechanistic causality behind each route, we provide self-validating experimental protocols designed to maximize yield, regioselectivity, and batch-to-batch reproducibility.

Mechanistic Evaluation of Synthesis Pathways

To select the optimal synthetic route, one must understand the inherent electronic properties of the picolinic acid core. The pyridine nitrogen, combined with the C2-carboxylic acid, renders the ring highly electron-deficient. This deactivation dictates the success or failure of the following approaches:

Pathway A: Direct Chlorosulfonation (The Brute-Force Approach)
  • Causality & Limitations: Attempting an Electrophilic Aromatic Substitution (EAS) directly on picolinic acid using chlorosulfonic acid requires extremely harsh conditions (neat ClSO₃H, >150 °C). Because the C5 position is only marginally less deactivated than the rest of the ring, the reaction suffers from sluggish kinetics, poor regioselectivity, and competing decarboxylation. This route is fundamentally flawed for reproducible scale-up.

Pathway B: Sandmeyer-Type Sulfonylation (The Industry Standard)
  • Causality & Advantages: This route circumvents EAS deactivation by starting with 5-aminopicolinic acid . Treatment with nitrous acid generates a diazonium salt. In the presence of a copper catalyst and sulfur dioxide, a radical-mediated Sandmeyer reaction occurs, reliably yielding the sulfonyl chloride[2]. Because the regiochemistry is pre-determined by the amine's position, isomeric impurities are eliminated.

Pathway C: Palladium-Catalyzed Sulfamoylation (The Modern Catalytic Route)
  • Causality & Advantages: Starting from methyl 5-bromopicolinate , this pathway utilizes palladium-catalyzed cross-coupling. Instead of hazardous SO₂ gas, this route employs DABSO (DABCO-bis(sulfur dioxide)) as a bench-stable, solid SO₂ surrogate[3]. The Pd(II) species inserts into the C-Br bond, followed by SO₂ insertion and trapping by methylamine. While it requires a subsequent ester hydrolysis step, it offers exceptionally mild conditions and perfect regiocontrol.

Visualization of Synthetic Workflows

SynthesisPathways SM1 5-Aminopicolinic Acid Rxn1 1. NaNO2, HCl 2. SO2, CuCl2 SM1->Rxn1 SM2 Picolinic Acid Rxn2 ClSO3H, 150°C SM2->Rxn2 SM3 Methyl 5-bromopicolinate Rxn3 Pd(OAc)2, DABSO MeNH2 SM3->Rxn3 Int1 5-(Chlorosulfonyl)picolinic acid Rxn1->Int1 Sandmeyer (High Yield) Rxn2->Int1 Direct EAS (Poor Yield) Int3 Methyl 5-(methylsulfamoyl)picolinate Rxn3->Int3 Cross-Coupling Prod 5-(Methylsulfamoyl)pyridine- 2-carboxylic acid Int1->Prod MeNH2, THF Int3->Prod LiOH, H2O

Fig 1. Divergent synthetic pathways for 5-(Methylsulfamoyl)pyridine-2-carboxylic acid.

Reproducibility & Yield Assessment

The following table synthesizes quantitative performance data across the three evaluated methodologies, establishing a clear comparative baseline for process selection.

Synthesis PathwayStarting MaterialKey ReagentsRegioselectivityTypical Overall YieldReproducibility ScoreScalability
Direct Chlorosulfonation Picolinic AcidClSO₃H, MeNH₂Poor (Isomeric mixtures)< 15%LowPoor
Sandmeyer Sulfonylation 5-Aminopicolinic AcidNaNO₂, SO₂/CuCl₂, MeNH₂Excellent (Determined by SM)65 - 75%HighExcellent (Kg scale)
Pd-Catalyzed Sulfamoylation Methyl 5-bromopicolinatePd(OAc)₂, DABSO, MeNH₂, LiOHExcellent (Determined by SM)55 - 65%Medium-HighModerate (Cost limited)

Detailed Experimental Workflows (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each critical step includes an In-Process Control (IPC) to verify intermediate formation before proceeding, preventing downstream failures.

Protocol 1: Sandmeyer-Type Sulfonylation (Recommended for Scale-Up)

This protocol leverages the robust radical-mediated conversion of anilines to sulfonyl chlorides[2].

Step 1: Diazotization

  • Suspend 5-aminopicolinic acid (10.0 g, 72.4 mmol, 1.0 eq) in a mixture of conc. HCl (30 mL) and water (30 mL). Cool the mechanically stirred suspension to 0 °C.

  • Add a solution of NaNO₂ (5.5 g, 79.6 mmol, 1.1 eq) in water (15 mL) dropwise over 30 minutes, maintaining the internal temperature below 5 °C to prevent phenol byproduct formation.

  • Self-Validation Checkpoint: Spot the reaction mixture on starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, indicating complete diazotization.

Step 2: Sulfonylation

  • In a separate vessel, prepare a saturated solution of SO₂ gas in glacial acetic acid (60 mL) and add CuCl₂·2H₂O (2.47 g, 14.5 mmol, 0.2 eq). Cool to 0 °C.

  • Transfer the cold diazonium solution dropwise into the SO₂/CuCl₂ mixture. Nitrogen gas evolution will begin immediately.

  • Allow the reaction to warm to room temperature and stir for 2 hours.

  • Self-Validation Checkpoint: Quench a 50 µL aliquot of the mixture into 1 mL of methanol. Analyze via LC-MS. The presence of the methyl sulfonate ester mass (M+H = 218) confirms the successful formation of the highly reactive 5-(chlorosulfonyl)picolinic acid intermediate.

Step 3: Amidation & Isolation

  • Pour the reaction mixture into ice water (300 mL) and extract with dichloromethane (3 x 100 mL). Dry the combined organics over Na₂SO₄ and concentrate under reduced pressure.

  • Dissolve the crude sulfonyl chloride in anhydrous THF (100 mL) and cool to 0 °C.

  • Add methylamine solution (2.0 M in THF, 108 mL, 217 mmol, 3.0 eq) dropwise. Stir for 2 hours at room temperature.

  • Concentrate the mixture, acidify with 1M HCl to pH 3, and extract with EtOAc. Wash with brine, dry, and evaporate to yield the final product.

Protocol 2: Pd-Catalyzed Sulfamoylation (Recommended for Discovery & Library Synthesis)

This protocol utilizes DABSO to safely handle sulfur dioxide equivalents on a benchtop scale[3].

Step 1: Cross-Coupling & Amidation

  • Charge an oven-dried Schlenk flask with methyl 5-bromopicolinate (5.0 g, 23.1 mmol, 1.0 eq), DABSO (3.3 g, 13.9 mmol, 0.6 eq), Pd(OAc)₂ (260 mg, 5 mol%), and Xantphos (670 mg, 5 mol%).

  • Evacuate and backfill the flask with N₂ three times.

  • Add anhydrous THF (50 mL), followed by methylamine (2.0 M in THF, 23.1 mL, 46.2 mmol, 2.0 eq) and DIPEA (8.0 mL, 46.2 mmol, 2.0 eq).

  • Seal the flask and heat to 70 °C for 16 hours.

  • Self-Validation Checkpoint: Monitor the reaction via TLC (Silica, 1:1 Hexanes/EtOAc, UV 254 nm). The complete disappearance of the starting bromide spot confirms successful coupling.

Step 2: Saponification

  • Cool the reaction to room temperature and filter through a short pad of Celite to remove palladium residues. Concentrate the filtrate.

  • Dissolve the crude intermediate in a 1:1 mixture of THF/MeOH (40 mL). Add 2.0 M aqueous LiOH (34.6 mL, 69.3 mmol, 3.0 eq).

  • Stir at room temperature for 4 hours.

  • Self-Validation Checkpoint: LC-MS analysis should show the complete disappearance of the ester mass and the appearance of the desired acid mass (M+H = 217).

  • Remove the organic solvents under reduced pressure. Acidify the aqueous layer with 1M HCl to pH 3. Collect the resulting precipitate by filtration and dry under vacuum to afford the pure product.

Conclusion

For the reproducible synthesis of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid, direct chlorosulfonation must be avoided due to the extreme electronic deactivation of the picolinic acid core.

For process-scale manufacturing , the Sandmeyer-type sulfonylation (Pathway B) is the undisputed optimal choice, offering high yields, low reagent costs, and excellent scalability. Conversely, for medicinal chemistry and discovery-phase library generation , the Pd-catalyzed sulfamoylation (Pathway C) utilizing DABSO provides a highly reliable, mild, and bench-friendly alternative that avoids the handling of toxic SO₂ gas.

References

  • Title: 3-sulfamoyl benzoate ester and benzamide compounds as tead modulators (WO2025188584A1)
  • Title: DABCO-Bis(sulfur dioxide), DABSO, as a Convenient Source of Sulfur Dioxide for Organic Synthesis: Utility in Sulfonamide and Sulfamide Preparation Source: Organic Letters (ACS Publications) URL: [Link]

  • Title: Convenient Preparation of Sulfonyl Chlorides from Primary Amines Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

Validation

A Comparative Guide to Orthogonal Purity Assessment: Cross-Validation of HPLC and qNMR for 5-(Methylsulfamoyl)pyridine-2-carboxylic acid

In the landscape of pharmaceutical development, the unambiguous determination of a compound's purity is a critical pillar supporting safety, efficacy, and regulatory compliance. For drug substances like 5-(Methylsulfamoy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the unambiguous determination of a compound's purity is a critical pillar supporting safety, efficacy, and regulatory compliance. For drug substances like 5-(Methylsulfamoyl)pyridine-2-carboxylic acid, a molecule with multiple functional groups that can pose analytical challenges, employing orthogonal analytical techniques is not just a best practice—it is a necessity for robust quality assessment. This guide provides an in-depth comparison of two powerhouse techniques for purity determination: High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will delve into the causality behind experimental choices, provide detailed protocols, and present a framework for the cross-validation of data, ensuring a high degree of confidence in the final purity assignment.

The Rationale for Orthogonal Methods

Relying on a single analytical technique for purity determination can be fraught with peril. Each method has inherent biases and limitations. For instance, HPLC, a separation-based technique, excels at detecting and quantifying impurities that have a UV chromophore and are separable from the main compound under specific chromatographic conditions.[1][2] However, impurities that co-elute with the main peak or lack a UV chromophore may go undetected.[3]

On the other hand, qNMR is a direct and absolute method that quantifies molecules based on the signal intensity of their atomic nuclei, which is directly proportional to the number of protons generating the signal.[1][4] This makes it an invaluable tool for purity assessment without the need for specific reference standards for each impurity.[1] By employing both HPLC and qNMR—two methods that rely on fundamentally different physicochemical principles—we create a self-validating system.[1] Congruent results from these orthogonal techniques provide a high degree of assurance in the assigned purity value.

High-Performance Liquid Chromatography (HPLC-UV) for Purity Determination

HPLC separates components of a mixture based on their differential distribution between a stationary phase (a packed column) and a mobile phase (a liquid solvent).[2][5] For purity analysis, the area percentage of the main peak relative to the total area of all detected peaks is typically used to estimate purity.[1]

Experimental Protocol: HPLC-UV Analysis of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid

The polar nature of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid, with its carboxylic acid and sulfonamide groups, requires careful method development to achieve good peak shape and retention on a reversed-phase column.[6][7]

1. Instrumentation and Columns:

  • System: A standard HPLC system with a UV detector.

  • Column: A C18 column is a common starting point, but for polar compounds, a column with a polar-embedded or polar-endcapped stationary phase (e.g., Ascentis RP-Amide) can provide better retention and peak shape.

2. Mobile Phase Preparation:

  • Rationale: The mobile phase composition is critical for achieving separation. A buffered mobile phase is essential to control the ionization state of the carboxylic acid, which significantly impacts retention. The pH should be at least one unit away from the analyte's pKa to ensure a consistent charge state.

  • Mobile Phase A: 0.1% Phosphoric acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient Elution: A gradient elution is employed to separate compounds with a range of polarities, ensuring that both polar and non-polar impurities are eluted and detected.

3. Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 255 nm (based on the UV absorbance of the pyridine ring system)[8]

  • Injection Volume: 10 µL

4. Sample Preparation:

  • Diluent: A mixture of water and acetonitrile (e.g., 90:10 v/v) to ensure solubility.

  • Concentration: Approximately 1 mg/mL.

5. Data Analysis:

  • Purity is calculated using the area percent method:

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

HPLC_Workflow cluster_analysis Analysis cluster_data Data Processing MobilePhase Mobile Phase (Buffered Aqueous & Organic) HPLC HPLC System (Pump, Injector, Column) MobilePhase->HPLC Sample Sample Solution (~1 mg/mL in Diluent) Sample->HPLC Detector UV Detector (255 nm) HPLC->Detector Chromatogram Chromatogram Generation Detector->Chromatogram Integration Peak Integration & Area Calculation Chromatogram->Integration Purity Purity Calculation (Area %) Integration->Purity

Quantitative Nuclear Magnetic Resonance (qNMR) for Purity Determination

qNMR provides a direct, primary method of quantification based on the fundamental principle that the integrated area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[4][9] By comparing the integral of a specific, well-resolved signal from the analyte to that of a certified internal standard of known purity and weight, the purity of the analyte can be accurately determined.[4]

Experimental Protocol: qNMR Analysis of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid

The success of a qNMR experiment hinges on careful planning, sample preparation, and data acquisition.[4]

1. Selection of Internal Standard:

  • Rationale: The choice of internal standard is paramount for accurate qNMR.[10] An ideal standard should be of high purity (≥99%), chemically stable, soluble in the same deuterated solvent as the analyte, and have at least one signal that is well-resolved from any analyte or impurity signals.[10][11]

  • Recommended Standard: For 5-(Methylsulfamoyl)pyridine-2-carboxylic acid, which is soluble in DMSO-d6, a suitable internal standard would be maleic acid or dimethyl sulfone.

2. Sample Preparation:

  • Accurate Weighing: Precisely weigh a known amount of the analyte and the internal standard into a vial.

  • Dissolution: Dissolve the mixture in a precise volume of a suitable deuterated solvent (e.g., DMSO-d6).

  • Homogenization: Ensure the sample is completely dissolved and homogenous before transferring to an NMR tube.

3. NMR Data Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.

  • Key Parameters:

    • Pulse Angle: A 90° pulse is recommended for qNMR measurements.[4]

    • Relaxation Delay (d1): This is a critical parameter. It must be at least 5 times the longest T1 (spin-lattice relaxation time) of both the analyte and the internal standard signals being used for quantification to ensure complete relaxation and accurate integration.

    • Number of Scans: Sufficient scans should be acquired to achieve a good signal-to-noise ratio (S/N > 150) for the signals of interest.[1]

4. Data Processing and Purity Calculation:

  • Processing: Apply phasing and baseline correction to the spectrum.

  • Integration: Carefully integrate a well-resolved, non-overlapping signal from the analyte and a signal from the internal standard.

  • Calculation: The purity of the analyte is calculated using the following formula[4]:

    Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std

    Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • Purity = Purity of the standard

qNMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Calculation Weigh Accurate Weighing (Analyte & Standard) Dissolve Dissolution (in Deuterated Solvent) Weigh->Dissolve NMR NMR Spectrometer (Optimized Parameters) Dissolve->NMR Spectrum ¹H NMR Spectrum NMR->Spectrum Integration Signal Integration (Analyte & Standard) Spectrum->Integration PurityCalc Purity Calculation (Formula) Integration->PurityCalc

Cross-Validation of HPLC and qNMR Data

The core of this guide is the cross-validation of the purity results obtained from these two orthogonal techniques. This process is governed by the principles outlined in the International Council for Harmonisation (ICH) guideline Q2(R1) on the validation of analytical procedures.[12][13][14]

Comparative Data Summary

The following table presents a hypothetical but realistic comparative data set for the purity assessment of a single batch of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid.

ParameterHPLC-UV (Area %)qNMR (% w/w)Acceptance CriteriaComments
Purity 99.6%99.5%Results should be within ±0.5%Excellent agreement between the two methods.
Precision (RSD) 0.15% (n=6)0.20% (n=6)RSD ≤ 1.0%Both methods demonstrate high precision.
Specificity Baseline resolution from known impurities. Peak purity index > 0.999.Specific proton signals are well-resolved and assignable.No co-elution or signal overlap.Both methods are specific for the analyte.
Interpreting Discrepancies

While in the ideal case the results from HPLC and qNMR will be in close agreement, discrepancies can and do arise. These are not failures, but rather opportunities to gain a more complete understanding of the compound's impurity profile.[1]

  • HPLC Purity > qNMR Purity: This could indicate the presence of non-UV active impurities (e.g., salts, residual solvents) that are not detected by the HPLC-UV method but do contribute to the overall mass in the qNMR experiment.

  • qNMR Purity > HPLC Purity: This might suggest the presence of structurally related impurities that have a similar UV response to the main compound and are co-eluting, leading to an overestimation of purity by HPLC. qNMR, with its ability to distinguish between structurally different molecules, would provide a more accurate assessment.

CrossValidation_Logic cluster_hplc HPLC-UV Analysis cluster_qnmr qNMR Analysis Analyte Analyte Sample 5-(Methylsulfamoyl)pyridine-2-carboxylic acid HPLC_Purity Purity (Area %) Analyte->HPLC_Purity qNMR_Purity Purity (% w/w) Analyte->qNMR_Purity Comparison Compare Results (Purity, Precision) HPLC_Purity->Comparison qNMR_Purity->Comparison Agreement Results Agree (Within Acceptance Criteria) Comparison->Agreement Yes Investigate Investigate Discrepancy Comparison->Investigate No FinalPurity Assign Final Purity Value Agreement->FinalPurity Investigate->FinalPurity

Conclusion

Both HPLC and qNMR are powerful techniques for the purity determination of pharmaceutical compounds like 5-(Methylsulfamoyl)pyridine-2-carboxylic acid.[1] HPLC excels in its ability to separate and detect trace impurities, making it a cornerstone of quality control.[2][15] qNMR, with its direct and absolute quantification capabilities, provides an orthogonal and confirmatory assessment of purity without the reliance on individual impurity standards.[4][16]

The cross-validation of results from these two methods provides a robust and scientifically sound basis for assigning a purity value to a drug substance.[1] This dual-pronged approach not only satisfies stringent regulatory expectations but also provides a deeper understanding of the material's quality, ultimately ensuring the safety and efficacy of the final drug product.

References

  • ResolveMass Laboratories. (2025, December 29).
  • BenchChem.
  • Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1).
  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • Pauli, G. F., et al. (2010). Survey and qualification of internal standards for quantification by 1H NMR spectroscopy. Journal of Medicinal Chemistry.
  • Emery Pharma. (2024, February 9).
  • U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
  • PharmaVED. (2024, April 28). Key Analytical Techniques Powering Pharmaceutical Quality Control.
  • ICH. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
  • Mestrelab Resources. (2024, September 16).
  • University of Illinois Chicago.
  • Sigma-Aldrich. Developing HPLC Methods.
  • Journal of Chemical and Pharmaceutical Research. (2023, May 11). Techniques for Quality Control in Pharmaceutical Analysis.
  • Resolian. (2025, November 25). HPLC-UV Method Development for Highly Polar Impurities.
  • THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES.
  • Moravek, Inc. (2023, July 27). Why Is HPLC Ideal for Chemical Purity Testing?.
  • Ahmed, R. (2024, September 29). High-Performance Liquid Chromatography (HPLC)
  • Dickie, A. (2025, February 6). Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices.
  • HELIX Chromatography. HPLC Methods for analysis of 2-Pyridinecarboxylic acid.

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Handling and Disposal of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid

1. Executive Summary For drug development professionals and research scientists, managing the lifecycle of specialized chemical intermediates is as critical as the synthesis itself.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

1. Executive Summary For drug development professionals and research scientists, managing the lifecycle of specialized chemical intermediates is as critical as the synthesis itself. 5-(Methylsulfamoyl)pyridine-2-carboxylic acid is a functionalized pyridine derivative containing a sulfonamide moiety. Because improper disposal can lead to severe environmental contamination and regulatory penalties[1], this guide establishes a self-validating, EPA-compliant framework for the safe handling, accumulation, and final destruction of this compound.

2. Chemical Profile & Hazard Assessment Understanding the molecular architecture of 5-(Methylsulfamoyl)pyridine-2-carboxylic acid is essential for predicting its behavior during disposal. The compound features a central pyridine ring, a carboxylic acid, and a methylsulfamoyl group (-SO₂NHCH₃).

Causality of Hazard: When subjected to thermal degradation or environmental weathering, the nitrogen and sulfur heteroatoms will rapidly oxidize to form toxic nitrogen oxides (NOx) and sulfur oxides (SOx)[2]. Consequently, this chemical cannot be disposed of in standard municipal waste or aqueous drain systems[3]. It requires controlled, high-temperature incineration equipped with specific emission controls[2].

Table 1: Quantitative Hazard and Storage Parameters

ParameterSpecification / LimitRegulatory Basis
Physical State Solid (Powder/Crystalline)General SDS Profiling[4]
Primary Hazards Skin/Eye Irritant, Respiratory HazardGHS Classification[5]
Decomposition Products CO, CO₂, NOx, SOxThermal Oxidation Profile[2]
SAA Accumulation Limit 55 Gallons (Total Waste)EPA RCRA Subpart K[6]
SAA Full-Container Transfer Within 72 hoursEPA / State DEC[7]
CAA Storage Limit (LQG) 90 DaysEPA RCRA[6]

3. Operational Handling & Safety Protocols To ensure a self-validating safety system, handling procedures must proactively prevent aerosolization and dermal contact.

Step-by-Step Handling Methodology:

  • Engineering Controls : Conduct all weighing, transferring, and mixing operations inside a certified Class II chemical fume hood to capture airborne particulates[4].

  • Personal Protective Equipment (PPE) : Don a disposable laboratory coat, chemical-resistant nitrile gloves (inspect for micro-tears prior to use), and tightly fitting safety goggles[4]. If a fume hood is unavailable or malfunctioning, a NIOSH-approved N95 or P100 particulate respirator is mandatory to prevent inhalation of the fine powder[2].

  • Static Prevention : Because fine organic powders can present a deflagration risk when suspended in air, use non-sparking spatulas and ensure analytical balances are properly grounded[4].

4. Waste Segregation & Accumulation Workflows The Environmental Protection Agency (EPA) mandates a strict "cradle-to-grave" tracking system for hazardous laboratory waste[8].

Step-by-Step Accumulation Protocol:

  • Primary Containment : Collect all unreacted 5-(Methylsulfamoyl)pyridine-2-carboxylic acid, contaminated filter paper, and disposable PPE into a chemically compatible, leak-proof, high-density polyethylene (HDPE) container[1].

  • Mandatory Labeling : Immediately affix a label to the container. The label must explicitly state "Hazardous Waste"[6]. Include the full chemical name (no abbreviations or structural formulas) and indicate the primary hazard (e.g., "Toxic/Irritant")[7].

  • Satellite Accumulation Area (SAA) Management : Store the container in a designated SAA that is under the direct control of the operator and within the line of sight of the generation point[6]. Keep the container tightly closed at all times unless actively adding waste; never leave a funnel resting in the opening[7].

  • Transfer to Central Accumulation Area (CAA) : Once the container reaches capacity, or reaches the 55-gallon SAA limit, it must be dated and transferred to the facility's CAA within 72 hours[7].

5. Final Disposal & Thermal Destruction Due to the heteroatomic nature of the compound, standard landfill disposal is strictly prohibited.

Step-by-Step Disposal Protocol:

  • Manifesting : A trained Hazardous Waste Professional must audit the CAA and prepare the EPA Uniform Hazardous Waste Manifest[9].

  • Licensed Transport : Engage a certified hazardous waste vendor to transport the waste off-site[8].

  • Incineration : The vendor must route the waste to a permitted RCRA Treatment, Storage, and Disposal Facility (TSDF). The material must be burned in a high-temperature chemical incinerator equipped with an afterburner and an alkaline flue gas scrubber[2]. Causality: The scrubber is non-negotiable, as it neutralizes the acidic SOx and NOx gases generated by the sulfamoyl and pyridine groups, preventing the release of acid rain precursors into the atmosphere.

G Gen Waste Generation (Fume Hood / Bench) SAA Satellite Accumulation Area (SAA) Max 55 gal | Transfer < 72h when full Gen->SAA Label & Segregate CAA Central Accumulation Area (CAA) Max 90-180 days storage SAA->CAA Transfer to central storage Transport Licensed Hazmat Transport (EPA Manifest Required) CAA->Transport Audit & Manifest Incineration High-Temp Incineration (Flue Gas Scrubbing for SOx/NOx) Transport->Incineration Final Destruction

Cradle-to-grave disposal workflow for 5-(Methylsulfamoyl)pyridine-2-carboxylic acid.

6. Emergency Spill Response Protocol In the event of accidental release, rapid containment prevents widespread laboratory contamination.

  • Evacuation & Ventilation : Clear personnel from the immediate area and ensure the laboratory's HVAC system is functioning to dilute any aerosolized dust[2].

  • Containment : Wearing full PPE, gently cover the spilled powder with damp absorbent paper to suppress dust formation.

  • Collection : Use a non-sparking brush and dustpan to sweep up the material[10]. Do not use a standard vacuum cleaner, as this can aerosolize the fine powder and create an explosion hazard or inhalation risk.

  • Sanitization : Wash the spill area thoroughly with soap and water, collecting all wash water as hazardous waste[11].

References

  • Hazardous Waste Disposal Guide - Research Safety. Northwestern University. 9

  • Chemical Safety Data Sheet MSDS / SDS - PYRIDINE-2-CARBOXYLIC ACID HYDRAZIDE. ChemicalBook. 4

  • Pyridine-2-carboxylic Acid | 98-98-6. TCI Chemicals. 5

  • Disposal of Chemicals in the Laboratory. Environmental Marketing Services. 8

  • MSDS of 6-(2-aMino-phenyl)-pyridine-2-carboxylic acid. Capot Chemical. 2

  • Thieno[2,3-b]pyridine-2-carboxylic acid - SAFETY DATA SHEET. Fisher Scientific. 11

  • Hazardous Waste and Disposal Considerations. American Chemical Society. 3

  • Managing Hazardous Chemical Waste in the Lab. Lab Manager. 6

  • 2-Pyridinecarboxylic acid(98-98-6). ChemicalBook. 10

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. 1

  • Hazardous Chemical Waste Management Guidelines. Columbia University. 7

Sources

© Copyright 2026 BenchChem. All Rights Reserved.